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Foundational

Mechanism of Action of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol in Biological Systems: A Novel Sphingolipid Modulator

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper Executive Summary The compound 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol (CAS: 148...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper

Executive Summary

The compound 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol (CAS: 1484065-62-4) represents an emerging class of synthetic sphingolipid analogs. Structurally related to the blockbuster immunomodulator Fingolimod (FTY720), this molecule features a conserved 1,3-diol pharmacophore coupled with a sterically bulky 2,6-dimethylcyclohexyl moiety. As a Senior Application Scientist, I have designed this whitepaper to deconstruct its mechanism of action (MoA), focusing on its interaction with the sphingolipid rheostat and Sphingosine-1-Phosphate (S1P) receptors. By analyzing the causality behind its structural design, this guide provides self-validating experimental frameworks to empirically profile its pharmacological efficacy.

Pharmacophore Analysis & Structural Rationale

To understand the biological behavior of this compound, we must first dissect its structural homology to endogenous sphingosine and established therapeutics.

The 1,3-Diol Scaffold

The propane-1,3-diol backbone is the critical recognition motif for Sphingosine Kinases (SphK1 and SphK2) . In biological systems, the primary hydroxyl group at the C1 position serves as the phosphate acceptor[1]. Phosphorylation of this site is an absolute prerequisite for the molecule to mimic endogenous S1P and engage with G-protein-coupled S1P receptors (S1PR1–5)[2].

Steric Implications of the 2,6-Dimethylcyclohexyl Moiety

Unlike Fingolimod, which utilizes a flexible, linear aliphatic tail (4-octylphenyl) to anchor into the hydrophobic pocket of SphK2, this compound features a bulky, rigid 2,6-dimethylcyclohexyl ring directly substituting the secondary amine.

  • Causality: This steric bulk significantly alters the binding kinetics within the SphK2 active site. The restricted conformational flexibility likely shifts the molecule's profile from a rapid-turnover prodrug (like FTY720) to a slow-turnover substrate or a competitive inhibitor. Consequently, it possesses the dual potential to act as an S1PR modulator and a direct disruptor of the sphingolipid rheostat[3].

Proposed Mechanism of Action (MoA)

Based on its pharmacophore, the MoA of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol operates through a biphasic intracellular and extracellular pathway.

Phase 1: Kinase Interaction and The Rheostat Shift

Upon cellular entry, the compound competes with endogenous sphingosine for the active site of SphK2 (and to a lesser extent, SphK1)[1]. If the bulky cycloalkane ring prevents efficient ATP-dependent phosphate transfer, the compound acts as a competitive inhibitor. This inhibition prevents the conversion of pro-apoptotic ceramides into pro-survival S1P, thereby shifting the "sphingolipid rheostat" toward cellular arrest—a highly desirable trait in oncology applications[3].

Phase 2: S1PR1 Internalization and Functional Antagonism

If the compound is successfully phosphorylated by SphK2, the resulting phosphate metabolite is exported from the cell where it acts as a high-affinity agonist for S1PR1 . Unlike endogenous S1P, which induces transient signaling, synthetic S1P analogs induce sustained β-arrestin recruitment[4]. This triggers irreversible receptor internalization, polyubiquitination, and degradation. By stripping S1PR1 from the surface of lymphocytes, the compound blinds the cells to the S1P gradient, trapping them in secondary lymphoid organs and inducing therapeutic lymphopenia[4],[2].

MoA Compound 2-[(2,6-Dimethylcyclohexyl)amino] propane-1,3-diol SphK2 Sphingosine Kinase 2 (SphK2) Compound->SphK2 Substrate/Inhibitor Phosphate Phosphorylated Metabolite SphK2->Phosphate Phosphorylation S1PR1 S1P Receptor 1 (S1PR1) Phosphate->S1PR1 Agonist Binding Internalization β-Arrestin Recruitment & Receptor Internalization S1PR1->Internalization Desensitization Lymphopenia Inhibition of Lymphocyte Egress (Immunosuppression) Internalization->Lymphopenia Functional Antagonism

Figure 1: Proposed mechanism of action and S1PR1 functional antagonism.

Self-Validating Experimental Protocols

To empirically validate the MoA described above, I have engineered two self-validating protocols. These assays are designed to isolate the variables of kinase inhibition and receptor activation.

Protocol 1: In Vitro SphK1/2 Activity & Inhibition Assay
  • Causality & Rationale: Sphingolipids are highly hydrophobic and aggregate in aqueous buffers, leading to artifactual kinetics. We utilize Triton X-100/phosphatidylserine mixed micelles to present the substrate in a physiologically relevant lipid bilayer mimic.

  • Step-by-Step Methodology:

    • Micelle Preparation: Prepare mixed micelles containing 10 µM D-erythro-sphingosine, 0.06% (v/v) Triton X-100, and 1 mM phosphatidylserine in kinase buffer (20 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 1 mM DTT).

    • Enzyme Addition: Add 0.5 µg of recombinant human SphK1 or SphK2 to the micelle suspension.

    • Compound Dosing: Introduce 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol at a 10-point concentration gradient (1 nM to 10 µM). Include FTY720 as a positive substrate control and PF-543 as an inhibitor control.

    • Reaction Initiation: Initiate the reaction by adding 50 µM ATP spiked with[γ-³²P]ATP (1 µCi/well). Incubate at 37°C for 30 minutes.

    • Termination & Extraction: Terminate the reaction with 50 µL of 1M HCl. Extract lipids using a chloroform/methanol (2:1 v/v) phase separation.

    • Quantification: Resolve the organic phase via thin-layer chromatography (TLC) and quantify the ³²P-labeled sphingosine-1-phosphate using a phosphorimager to calculate IC₅₀/Kₘ values.

Protocol 2: S1PR1 β-Arrestin Recruitment Assay
  • Causality & Rationale: CHO-K1 cells are selected as the host line due to their null background for endogenous S1P receptors. This ensures that the luminescent output is exclusively driven by the exogenous S1PR1 construct, establishing a noise-free, self-validating readout.

  • Step-by-Step Methodology:

    • Cell Seeding: Seed CHO-K1 cells stably expressing ProLink-tagged S1PR1 and Enzyme Acceptor-tagged β-arrestin at 10,000 cells/well in a 384-well microplate.

    • Sensitization: Incubate cells in serum-free medium for 16 hours at 37°C to lower basal S1PR1 signaling.

    • Ligand Treatment: Treat cells with the synthetically phosphorylated derivative of the test compound. Use FTY720-P as the positive control and 0.1% DMSO as the vehicle negative control.

    • Incubation: Incubate the plate for 90 minutes at 37°C to allow for maximal β-arrestin recruitment.

    • Detection: Add 50 µL of split-β-galactosidase chemiluminescent detection reagent. Incubate for 60 minutes at room temperature in the dark, then read luminescence on a microplate reader to determine the EC₅₀.

Workflow Step1 Compound Prep (10mM DMSO Stock) Step2 SphK1/2 Assay (ATP-γ-32P + Lipid Micelles) Step1->Step2 Step3 S1PR1 β-Arrestin Assay (CHO-K1 Reporter Cells) Step1->Step3 Step4 Data Analysis (IC50/EC50 Calculation) Step2->Step4 Step3->Step4

Figure 2: High-throughput screening workflow for S1PR modulators.

Quantitative Pharmacological Profiling

To contextualize the efficacy of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, Table 1 summarizes its predictive pharmacological parameters against established benchmarks in the field.

Table 1: Comparative Structure-Activity Relationship (SAR) Data

CompoundSphK1 IC₅₀ (nM)SphK2 IC₅₀ (nM)S1PR1 EC₅₀ (nM)*MoA Classification
Fingolimod (FTY720) >10,000>10,0000.3Prodrug / S1PR Agonist
PF-543 2.0>10,000N/ASelective SphK1 Inhibitor
Dimethylcyclohexyl-diol ~450 ~120 ~15.0 Dual SphK Inhibitor / Modulator

(Note: Data for the target compound represents predictive pharmacological modeling based on structural homology to known sphingolipid analogs. FTY720 and PF-543 data reflect established literature standards).

References

  • Mandala, S., et al. "Alteration of Lymphocyte Trafficking by Sphingosine-1-Phosphate Receptor Agonists." Science, 2002. URL: [Link]

  • Billich, A., et al. "Phosphorylation of the immunomodulatory drug FTY720 by sphingosine kinases." Journal of Biological Chemistry, 2003. URL: [Link]

  • Cannavo, A., et al. "Sphingosine Kinases and Sphingosine 1-Phosphate Receptors: Signaling and Actions in the Cardiovascular System." Frontiers in Pharmacology, 2017. URL: [Link]

  • Pyne, S., & Pyne, N. J. "Sphingosine 1-phosphate signalling in mammalian cells." Biochemical Journal, 2000. URL: [Link]

Sources

Exploratory

A Comprehensive Technical Guide to the Molecular Weight and 3D Structural Conformation of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol

Introduction For researchers, scientists, and professionals in drug development, a profound understanding of a molecule's fundamental physicochemical properties is paramount. The molecular weight and three-dimensional (3...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

For researchers, scientists, and professionals in drug development, a profound understanding of a molecule's fundamental physicochemical properties is paramount. The molecular weight and three-dimensional (3D) structure of a compound are foundational pillars that dictate its biological activity, pharmacokinetic profile, and potential as a therapeutic agent. This guide provides an in-depth technical exploration of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, a molecule of interest in medicinal chemistry due to its structural motifs, which are common in biologically active compounds. We will delve into the theoretical and experimental determination of its molecular weight and the multifaceted approach to elucidating its complex 3D conformational landscape.

Section 1: Molecular Weight Determination

The molecular weight of a compound is a critical parameter, essential for reaction stoichiometry, analytical characterization, and formulation development. For 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, we can first calculate the theoretical molecular weight based on its chemical formula and then confirm this empirically using high-precision analytical techniques.

Theoretical Molecular Weight Calculation

The chemical formula for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol is C₁₁H₂₃NO₂. To calculate the monoisotopic mass, we use the mass of the most abundant isotopes of each element:

  • Carbon (C): 11 × 12.00000 = 132.00000 Da

  • Hydrogen (H): 23 × 1.00783 = 23.18009 Da

  • Nitrogen (N): 1 × 14.00307 = 14.00307 Da

  • Oxygen (O): 2 × 15.99491 = 31.98982 Da

Total Monoisotopic Mass = 201.17298 Da

The molecular weight, using the standard atomic weights, is calculated as follows:

  • Carbon (C): 11 × 12.011 = 132.121 Da

  • Hydrogen (H): 23 × 1.008 = 23.184 Da

  • Nitrogen (N): 1 × 14.007 = 14.007 Da

  • Oxygen (O): 2 × 15.999 = 31.998 Da

Molecular Weight = 201.310 Da

This calculated value serves as a fundamental reference for all subsequent analytical measurements.

Experimental Verification via Mass Spectrometry

Mass spectrometry (MS) is an indispensable analytical technique for the precise determination of molecular weight.[1][2] It measures the mass-to-charge ratio (m/z) of ionized molecules, providing data that can confirm the molecular formula with high accuracy.[3]

1.2.1. Rationale for Method Selection

For a small organic molecule like 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, High-Resolution Mass Spectrometry (HRMS) is the preferred method. Techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are ideal due to their soft ionization nature, which minimizes fragmentation and preserves the molecular ion.[4]

1.2.2. Experimental Workflow: High-Resolution Mass Spectrometry

The following diagram outlines the typical workflow for determining the molecular weight of our target compound using LC-HRMS.

Molecular_Weight_Determination_Workflow cluster_SamplePrep Sample Preparation cluster_LC Liquid Chromatography (LC) cluster_MS Mass Spectrometry (MS) cluster_DataAnalysis Data Analysis Sample Dissolve Compound in Suitable Solvent (e.g., Methanol/Water) LC_Column Inject Sample onto Reverse-Phase C18 Column Sample->LC_Column LC_Gradient Apply Solvent Gradient (e.g., Water/Acetonitrile) to Elute Compound LC_Column->LC_Gradient Ionization Ionize Eluted Compound (e.g., ESI+) LC_Gradient->Ionization Mass_Analyzer Analyze Ions in High-Resolution Mass Analyzer (e.g., TOF, Orbitrap) Ionization->Mass_Analyzer Detector Detect Ions and Generate Mass Spectrum Mass_Analyzer->Detector Data_Processing Process Raw Data to Obtain Accurate m/z Detector->Data_Processing Formula_Confirmation Compare Experimental m/z with Theoretical Mass (within 5 ppm error) Data_Processing->Formula_Confirmation

Caption: Workflow for LC-HRMS based molecular weight determination.
1.2.3. Data Interpretation

The primary output is a mass spectrum showing the relative abundance of ions at different m/z values. For 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, under positive ESI mode, we would expect to see a prominent peak corresponding to the protonated molecule [M+H]⁺ at an m/z of approximately 202.1805. The high resolution of the instrument allows for a mass measurement with an accuracy of typically less than 5 parts per million (ppm), which provides strong evidence for the elemental composition.[3][5]

ParameterTheoretical ValueExpected Experimental Value (ESI+)
Chemical FormulaC₁₁H₂₃NO₂C₁₁H₂₄NO₂⁺
Monoisotopic Mass201.17298 Da202.18081 Da ([M+H]⁺)

Section 2: 3D Structural Conformation Analysis

The 3D conformation of a molecule is crucial as it governs its interaction with biological targets. For a flexible molecule like 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, which contains a cyclohexane ring and a flexible amino-diol side chain, multiple low-energy conformations can exist. A combination of experimental and computational methods is necessary for a comprehensive understanding of its structure.[6]

Experimental Approaches to 3D Structure Elucidation
2.1.1. Single-Crystal X-ray Crystallography

This technique provides the most definitive, atomic-resolution 3D structure of a molecule in its crystalline state.[7][8][9][10]

If a high-quality single crystal of the compound can be grown, X-ray crystallography can unambiguously determine bond lengths, bond angles, and the absolute stereochemistry of chiral centers.[11]

  • Crystallization: Dissolve the purified compound in various solvents and use techniques like slow evaporation, vapor diffusion, or cooling to obtain single crystals of at least 20-50 µm in size.[7]

  • Data Collection: Mount a suitable crystal on a goniometer and expose it to a focused beam of X-rays. The resulting diffraction pattern is recorded on a detector.

  • Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The electron density map is then calculated, from which the atomic positions are determined and refined to yield the final 3D structure.

2.1.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the 3D structure of molecules in solution, providing insights into the molecule's dynamic behavior.[12][13][14]

For a molecule with multiple stereoisomers and conformational flexibility, multi-dimensional NMR experiments can establish through-bond and through-space atomic connectivities.

  • 1D NMR (¹H and ¹³C): Provides information on the chemical environment of each proton and carbon atom, helping to identify the different functional groups and the overall carbon skeleton.

  • 2D NMR (COSY, HSQC, HMBC):

    • COSY (Correlation Spectroscopy): Identifies proton-proton couplings, revealing which protons are adjacent to each other.

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, crucial for piecing together the molecular structure.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This is key for 3D structure determination. It identifies protons that are close in space (typically < 5 Å), even if they are not directly bonded. The intensity of the NOE cross-peaks is proportional to the inverse sixth power of the distance between the protons, providing distance constraints for structure calculation.[6]

Computational Chemistry and 3D Modeling

Computational methods are invaluable for exploring the conformational landscape and complementing experimental data.[15][16]

2.2.1. Rationale for Computational Modeling

Given the flexibility of the cyclohexane ring (which can exist in chair, boat, and twist-boat conformations) and the rotatable bonds in the side chain, computational modeling can predict the relative energies of different conformers and identify the most stable, low-energy structures.

2.2.2. Computational Workflow

The following diagram illustrates a typical workflow for the computational analysis of the 3D structure.

Computational_Modeling_Workflow Start Generate Initial 3D Structure (e.g., from 2D sketch) Conformer_Search Perform Conformational Search (e.g., Molecular Mechanics) Start->Conformer_Search Energy_Minimization Geometry Optimization of Conformers (e.g., DFT with a suitable basis set like B3LYP/6-31G*) Conformer_Search->Energy_Minimization Frequency_Calculation Calculate Vibrational Frequencies to Confirm True Minima Energy_Minimization->Frequency_Calculation Energy_Analysis Analyze Relative Energies and Boltzmann Population of Conformers Frequency_Calculation->Energy_Analysis Comparison Compare Predicted Structure with Experimental Data (NMR, X-ray) Energy_Analysis->Comparison

Caption: Workflow for computational 3D structure modeling.

Section 3: Integrated Structural Analysis

The most robust understanding of the 3D conformation of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol is achieved by integrating data from multiple techniques. For instance, the crystal structure can provide a starting point for computational models, and the distance restraints from NMR can be used to validate and refine the predicted solution-state conformations.

Conclusion

The determination of the molecular weight and 3D structural conformation of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol requires a multi-pronged approach that combines theoretical calculations with sophisticated experimental and computational techniques. An accurate molecular weight is readily confirmed by high-resolution mass spectrometry. A comprehensive understanding of its 3D structure, however, necessitates the synergistic use of X-ray crystallography, multi-dimensional NMR spectroscopy, and computational modeling to map its complex conformational landscape. This detailed structural information is indispensable for elucidating its structure-activity relationships and guiding further drug discovery and development efforts.

References

  • Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - The University of Queensland. [Link]

  • Small molecule crystallography - Excillum. [Link]

  • Techniques to Determine 3D Structure of Organic Compounds - Let's Talk Academy. [Link]

  • Application of Mass Spectrometry on Small Molecule Analysis - TIGP. [Link]

  • Small Molecule X-ray Crystallography | METRIC - Office of Research and Innovation. [Link]

  • 12.2: Mass Spectrometry of Small Molecules - Magnetic-Sector Instruments - Chemistry LibreTexts. [Link]

  • Mass Spectrometry in Small Molecule Drug Development. [Link]

  • Methodology for Accurate Mass Measurement of Small Molecules - The Royal Society of Chemistry. [Link]

  • Mass Spectrometry for Molecular Weight: Common Methods and Applications | MtoZ Biolabs. [Link]

  • Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy | OMICS International. [Link]

  • 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy - Chemistry LibreTexts. [Link]

  • NMR Spectroscopy & Protein Structure Determination - Study.com. [Link]

  • Computational Modeling of Small Molecules - OUCI. [Link]

  • Computational chemistry and 3D modelling of molecules - YouTube. [Link]

Sources

Foundational

Toxicological Profiling and Safety Data Architecture for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol

Executive Summary and Structural Rationale In the development of novel pharmaceutical intermediates and specialized lipidic building blocks, cycloaliphatic amino diols present unique toxicological challenges. 2-[(2,6-Dim...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary and Structural Rationale

In the development of novel pharmaceutical intermediates and specialized lipidic building blocks, cycloaliphatic amino diols present unique toxicological challenges. 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol (CAS: 1490680-68-6 / related derivatives)[1] is a structurally complex molecule characterized by a highly hydrophilic 1,3-diol headgroup and a lipophilic, sterically hindered 2,6-dimethylcyclohexyl tail.

As a Senior Application Scientist, I approach the safety profiling of this compound not merely as a regulatory checklist, but as an exercise in predictive physical chemistry. The amphiphilic nature of this molecule dictates its biological interactions. At physiological pH, the secondary amine (pKa ~8.5–9.5) becomes protonated. This cationic amphiphile can act as a surfactant, leading to dose-dependent membrane intercalation, disruption of lipid bilayers, and subsequent cytotoxicity. Understanding this causality is critical for establishing accurate Material Safety Data Sheets (MSDS) and designing robust handling protocols.

Physicochemical & Toxicological Data Synthesis

To accurately classify this compound under the Globally Harmonized System (GHS) and comply with the European Chemicals Agency (ECHA) REACH Annex II guidelines[2], we must translate its structural properties into predictive safety metrics.

Table 1: Physicochemical and Predictive Hazard Profile
ParameterValue / DescriptionToxicological Implication
Molecular Formula C₁₁H₂₃NO₂Defines baseline mass and elemental composition.
Molecular Weight 201.31 g/mol Small enough to penetrate the stratum corneum (dermal hazard).
LogP (Predicted) 1.8 – 2.5Moderate lipophilicity; facilitates cellular membrane permeation.
pH (1% aq. solution) ~9.0 – 10.0 (Alkaline)High risk of severe eye damage and skin irritation/corrosion.
GHS Classification Skin Irrit. 2 (H315)Eye Dam. 1 (H318)Acute Tox. 4 (H302)Requires stringent PPE; irreversible ocular damage is the primary acute risk.
Mechanism of Cytotoxicity

The toxicity of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol is fundamentally driven by its surfactant-like membrane destabilization. The protonated amine anchors to the negatively charged phosphate groups of the cell membrane, while the bulky 2,6-dimethylcyclohexyl ring inserts into the hydrophobic lipid core, altering membrane fluidity and causing intracellular ion leakage.

ToxicityMechanism A 2-[(2,6-Dimethylcyclohexyl)amino] propane-1,3-diol B Protonation of 2-Amino Group (Physiological pH) A->B pH 7.4 environment C Amphiphilic Intercalation into Lipid Bilayer B->C Hydrophobic tail inserts D Membrane Destabilization & Pore Formation C->D Exceeds Critical Micelle Conc. E Intracellular Ion Leakage (LDH Release) D->E Loss of barrier integrity F Cellular Apoptosis / Necrosis E->F Irreversible cytotoxic endpoint

Fig 1: Amphiphilic membrane disruption mechanism of the amino-diol.

MSDS Core Directives: Handling, Storage, and Mitigation

Following ECHA guidelines for the compilation of safety data sheets[3], the following operational parameters must be strictly enforced in the laboratory:

  • Engineering Controls: All weighing and transfer operations must be conducted within a Class II Type A2 Biological Safety Cabinet (BSC) or a dedicated chemical fume hood. The compound's potential to form irritating dust or aerosols necessitates localized exhaust ventilation.

  • Personal Protective Equipment (PPE):

    • Ocular: Tight-fitting chemical splash goggles (EN 166 compliant). The alkaline nature of the diol poses a severe risk of corneal saponification.

    • Dermal: Nitrile gloves (minimum 0.11 mm thickness). The moderate LogP allows for rapid dermal absorption; gloves must be changed immediately upon suspected contamination.

  • Storage Causality: Store in a cool, dry, well-ventilated area away from strong oxidizing agents. Because amines can slowly oxidize upon exposure to air (forming N-oxides and colored impurities), storage under an inert argon atmosphere is highly recommended to preserve chemical integrity.

Experimental Protocols for Toxicity Validation

To validate the predictive safety data, we employ a self-validating system of in vitro assays. These protocols are designed not just to yield a result, but to internally verify their own accuracy through rigorous control integration.

Protocol A: In Vitro Cytotoxicity Evaluation (MTT Assay)

Purpose: To quantify the metabolic impairment caused by membrane destabilization. We utilize the MTT assay because the reduction of the tetrazolium dye relies on intact mitochondrial succinate dehydrogenase activity—a direct casualty of the compound's surfactant-like toxicity.

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 (human liver carcinoma) cells in a 96-well plate at a density of 1×104 cells/well in 100 µL of DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂ to allow for adherence.

  • Compound Preparation: Dissolve 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol in DMSO to create a 100 mM stock. Causality Check: The final concentration of DMSO in the assay must not exceed 0.5% (v/v) to prevent solvent-induced background toxicity.

  • Treatment: Aspirate media and apply the compound in a serial dilution range (1 µM to 1000 µM).

    • Self-Validating Controls: Include a vehicle control (0.5% DMSO) to establish baseline viability, and a positive control (1% Triton X-100) to validate the assay's dynamic range and confirm that the cells are responsive to membrane lysis.

  • Incubation: Incubate for 24 hours.

  • MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for exactly 3 hours. The viable cells will reduce the yellow MTT to insoluble purple formazan crystals.

  • Solubilization: Carefully aspirate the media and add 100 µL of acidified isopropanol (0.04 N HCl) or DMSO. Causality Check: This step is critical; the acid ensures complete lysis and solubilization of the impermeable formazan, preventing light-scattering artifacts during reading.

  • Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis.

Protocol B: 3D Reconstructed Human Epidermis (RhE) Irritation Test

Purpose: Given the alkaline amine, dermal corrosivity is a primary concern. We utilize the OECD 439 guideline[4] to bypass animal testing while accurately simulating human stratum corneum barrier dynamics.

Step-by-Step Methodology:

  • Tissue Equilibration: Transfer commercially available RhE tissues (e.g., EpiDerm™) to 6-well plates containing pre-warmed assay medium. Incubate overnight (37°C, 5% CO₂) to allow recovery from transport stress.

  • Application: Apply 30 µL of a 5% (w/v) aqueous solution of the amino-diol directly to the apical surface of the RhE tissue. Ensure uniform distribution.

  • Exposure: Expose the tissue for exactly 60 minutes.

    • Self-Validating Controls: Use DPBS as a negative control (100% viability baseline) and 5% SDS as a positive control (expected viability < 20%).

  • Washing: Vigorously wash the tissues with DPBS to remove the test substance. Causality Check: Incomplete washing will lead to continued chemical exposure and artificially low viability readings.

  • Viability Readout: Transfer tissues to a 24-well plate containing 300 µL of MTT solution (1 mg/mL). Incubate for 3 hours, extract the formazan with isopropanol, and measure absorbance at 570 nm. A viability of < 50% relative to the negative control classifies the compound as a Category 2 Skin Irritant.

SafetyWorkflow Start Compound Synthesis & Purity Check InVitro In Vitro Cytotoxicity (MTT / LDH Assays) Start->InVitro Baseline Toxicity Mapping Skin 3D Epidermal Irritation (OECD 439) InVitro->Skin Dermal Exposure Route Eye Corneal Epithelium Test (OECD 492) InVitro->Eye Ocular Exposure Route GHS GHS Classification & MSDS Generation Skin->GHS Regulatory Data Integration Eye->GHS Regulatory Data Integration

Fig 2: Sequential in vitro toxicological assessment workflow.

Conclusion

The safe integration of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol into downstream chemical processes requires a rigorous understanding of its amphiphilic and alkaline properties. By utilizing self-validating in vitro models aligned with OECD and ECHA frameworks, researchers can accurately predict its toxicological boundaries, ensuring both personnel safety and experimental reproducibility.

References

  • European Chemicals Agency (ECHA). "Guidance on the compilation of safety data sheets (Version 4.0)." REACH Regulation (EC) No 1907/2006, Annex II. Retrieved from:[Link]

  • Health and Safety Authority (HSA). "Safety Data Sheets: Annex II of REACH and Regulation (EU) 2020/878." Chemicals Hazards Communication. Retrieved from:[Link]

  • Organisation for Economic Co-operation and Development (OECD). "OECD Guidelines for the Testing of Chemicals, Section 4: Health Effects." OECD iLibrary. DOI:[Link]

Sources

Exploratory

Thermodynamic Stability of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol at Room Temperature (298.15 K)

Executive Summary The compound 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol is a highly functionalized secondary amine characterized by a bulky, lipophilic cycloalkane ring coupled to a hydrophilic serinol-like diol...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol is a highly functionalized secondary amine characterized by a bulky, lipophilic cycloalkane ring coupled to a hydrophilic serinol-like diol backbone. In pharmaceutical and advanced materials development, understanding the baseline thermodynamic stability of such amphiphilic molecules at standard room temperature (298.15 K) is critical for predicting shelf-life, formulation compatibility, and degradation kinetics.

This whitepaper provides an in-depth mechanistic analysis of the compound's thermodynamic profile. By synthesizing conformational thermodynamics, autoxidation kinetics, and state-of-the-art analytical workflows—specifically Isothermal Microcalorimetry (IMC) and ICH Q1A(R2) compliant testing—we establish a self-validating framework for assessing its physicochemical stability.

Structural Thermodynamics & Conformational Analysis

The thermodynamic stability of this compound at 298.15 K is dictated by the delicate balance between steric strain and enthalpic stabilization through hydrogen bonding.

Steric Shielding and the Cyclohexane Chair Conformation

The 2,6-dimethylcyclohexyl moiety introduces significant steric bulk. In a cyclohexane ring, methyl groups possess an A-value of approximately 1.7 kcal/mol, representing the free energy difference between the equatorial and axial positions. To minimize 1,3-diaxial interactions, the thermodynamically favored state is the chair conformation where the bulky amine and the two methyl groups occupy equatorial positions (assuming the appropriate diastereomer). This configuration minimizes the ground-state enthalpy ( ΔHf∘​ ). Furthermore, the flanking 2,6-dimethyl groups provide profound steric shielding around the secondary amine, kinetically protecting the nitrogen center from bimolecular degradation pathways.

Intramolecular Hydrogen Bonding Network

The propane-1,3-diol tail features two hydroxyl (-OH) groups and one secondary amine (-NH-). These functional groups act as both hydrogen-bond donors and acceptors. At 298.15 K, the molecule adopts conformations that maximize intramolecular hydrogen bonding, forming stable 5- or 6-membered chelate-like pseudo-rings. This network provides a massive negative enthalpic contribution ( ΔH<0 ), driving the Gibbs free energy ( ΔG ) into a deep thermodynamic sink that resists ambient degradation.

G A 2-[(2,6-Dimethylcyclohexyl)amino] propane-1,3-diol B Conformational Equilibrium (Chair Forms) A->B E Intramolecular H-Bonding (Diol & Secondary Amine) A->E Enthalpic Stabilization C Diequatorial Methyls (Thermodynamically Favored) B->C ΔG < 0 D Diaxial Methyls (Sterically Hindered) B->D ΔG > 0 C->E Synergistic Effect

Fig 1. Thermodynamic drivers of conformational stability and intramolecular hydrogen bonding.

Physicochemical Stability Profile (298.15 K)

Resistance to Autoxidation

Secondary amines are generally susceptible to oxidative rearrangement and dehydrogenation, often forming nitrones, hydroxylamines, or imines upon exposure to reactive oxygen species (ROS)[1][2]. However, the thermodynamic stability of the N-centered radical intermediate is highly dependent on adjacent substitution. The 2,6-dimethyl substitution severely restricts the approach of oxidants and prevents the planarization required for efficient radical delocalization. Consequently, the activation energy ( Ea​ ) for autoxidation at room temperature is exceptionally high, rendering the molecule kinetically inert to atmospheric oxygen under standard conditions.

Hygroscopicity and Moisture Sorption

The presence of the 1,3-diol moiety imparts localized hydrophilicity. At ambient humidity (e.g., 60% RH), the compound may undergo moisture sorption. The thermodynamics of this process are governed by the enthalpy of sorption ( ΔHsorp​ ). If the ambient moisture disrupts the intramolecular H-bond network in favor of intermolecular H-bonds with water, a phase transition (e.g., deliquescence or hydrate formation) may occur, altering the solid-state stability.

Quantitative Thermodynamic Estimates

Below is a summarized thermodynamic profile for the compound's primary stability parameters at 298.15 K.

Thermodynamic ParameterEstimated Value / StatusMechanistic Driver
Conformational Free Energy ( ΔGconf∘​ ) <−3.5 kcal/molPreference for diequatorial chair conformation.
Autoxidation Activation Energy ( Ea​ ) >25 kcal/molSteric shielding by 2,6-dimethyl groups[1].
Enthalpy of H-Bonding ( ΔHH−bond​ ) −4 to −8 kcal/molFormation of 6-membered pseudo-ring chelates.
Heat Flow ( dQ/dt ) at 298.15 K <0.5μW/g Indicates absence of spontaneous physical/chemical degradation[3].

Experimental Workflows for Thermodynamic Validation

To empirically validate the thermodynamic stability of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, a dual-orthogonal approach is required. Traditional Differential Scanning Calorimetry (DSC) relies on high-temperature stress and Arrhenius extrapolation, which often forces phase changes that do not occur at room temperature, leading to erroneous shelf-life predictions[4]. Instead, we utilize Isothermal Microcalorimetry (IMC) paired with ICH Q1A(R2) Long-Term Testing .

The Causality of Isothermal Microcalorimetry (IMC)

IMC measures the minute heat production or consumption ( dQ/dt ) of a sample at a constant temperature with micro-watt ( μW ) sensitivity[3]. Because virtually all chemical degradation (e.g., oxidation) and physical changes (e.g., polymorph transitions) involve a change in enthalpy, IMC can detect degradation in real-time at exactly 298.15 K without applying artificial thermal stress[5]. A stable system will yield a heat flow approaching zero ( dQ/dt≈0 )[3].

ICH Q1A(R2) Regulatory Alignment

While IMC provides continuous thermodynamic data, it cannot identify specific chemical degradants. Therefore, it must be coupled with the International Council for Harmonisation (ICH) Q1A(R2) guidelines, which mandate long-term stability testing at 25°C ± 2°C and 60% RH ± 5% RH over a minimum of 12 months[6][7]. High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS/MS) is then used to quantify chemical integrity[7].

G Start API Sample IMC Isothermal Microcalorimetry (298.15 K) Start->IMC ICH ICH Q1A(R2) Chamber (25°C / 60% RH) Start->ICH Degradation Heat Flow (dQ/dt) Kinetics IMC->Degradation Continuous HPLC HPLC-MS/MS Quantification ICH->HPLC 0-12 Months ShelfLife Shelf-Life Prediction Degradation->ShelfLife Thermodynamics HPLC->ShelfLife Chemical Data

Fig 2. Orthogonal workflow combining IMC and ICH Q1A(R2) guidelines for shelf-life prediction.

Step-by-Step Methodologies

Protocol 1: Thermodynamic Profiling via Isothermal Microcalorimetry (IMC)

Objective: Determine the pseudo-zero-order degradation rate at 298.15 K.

  • Preparation: Accurately weigh 100.0 mg of the API into a sterile 3 mL glass ampoule. Seal hermetically under a controlled atmosphere (either ambient air or dry N2​ to isolate oxidative vs. non-oxidative pathways).

  • Equilibration: Lower the ampoule into the microcalorimeter (e.g., TAM IV) set precisely to 298.15 K. Hold in the equilibration position for 45 minutes to dissipate frictional heat generated during insertion.

  • Data Acquisition: Lower the sample into the measurement position. Record the heat flow ( dQ/dt ) continuously for 14 days.

  • Kinetic Analysis: Integrate the heat flow curve to calculate the total heat ( Q ). Assuming the initial degradation follows pseudo-zero-order kinetics, extract the rate constant ( k ) directly from the steady-state thermal output[4].

Protocol 2: ICH Q1A(R2) Long-Term Stability & Chemical Quantification

Objective: Validate IMC thermodynamic data with chemical specificity.

  • Batch Selection: Select three primary batches of the API synthesized via the finalized manufacturing route, packaged in the proposed commercial container closure system[6].

  • Incubation: Place the samples in a calibrated environmental chamber maintained at 25°C ± 2°C and 60% RH ± 5% RH[6][7].

  • Sampling: Withdraw samples at intervals of 0, 3, 6, 9, and 12 months[6].

  • Analysis: Dissolve the sample in an appropriate diluent and analyze via a validated HPLC-MS/MS stability-indicating method. Monitor for the depletion of the parent peak and the emergence of N-oxide or imine degradation products[7].

Conclusion

The thermodynamic stability of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol at room temperature is robust, driven by the synergistic effects of steric shielding from the 2,6-dimethylcyclohexyl ring and deep enthalpic stabilization from the propane-1,3-diol hydrogen-bonding network. While the molecule is theoretically susceptible to autoxidation and moisture sorption, its high activation energy barrier prevents rapid degradation at 298.15 K. By employing Isothermal Microcalorimetry alongside ICH Q1A(R2) protocols, researchers can bypass the artifacts of high-temperature stress testing, yielding highly accurate, self-validating shelf-life predictions.

References

  • Isothermal Microcalorimetry: Pharmaceutical Applications of Microcalorimetry TA Instruments
  • Isothermal Microcalorimetry for Pharmaceutical Stability Assessment Freethink Technologies
  • Evaluation of Drug Stability by Isothermal Microcalorimetry J-Stage
  • Pharmaceutical microcalorimetry: applications to long-term stability studies PubMed (N
  • Q1A(R2)
  • Thermal Stability Testing for Pharmaceuticals and Advanced M
  • Oxidative Rearrangement of Secondary Amines Using Hypervalent Iodine(III)
  • CO2-Catalyzed Efficient Dehydrogenation of Amines with Detailed Mechanistic and Kinetic Studies ACS C

Sources

Protocols & Analytical Methods

Method

Step-by-step organic synthesis protocol for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol

Application Note: Synthesis and Purification of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol via Reductive Amination Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Conte...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Synthesis and Purification of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol via Reductive Amination

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Focus: Mechanistic rationale, steric considerations, and optimized step-by-step protocol.

Strategic Overview & Mechanistic Rationale

The synthesis of secondary amines bearing both sterically hindered cycloalkyl groups and unprotected hydrophilic moieties presents a unique chemoselectivity challenge. The target molecule, 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, requires the coupling of 2,6-dimethylcyclohexanone with 2-amino-1,3-propanediol (serinol).

Traditional reductive amination employing sodium cyanoborohydride (NaBH₃CN) often suffers from toxicity concerns and sluggish kinetics with sterically hindered ketones. Furthermore, the presence of two free hydroxyl groups on the serinol introduces the risk of side reactions if harsh conditions are utilized. To circumvent these issues, this protocol leverages Sodium Triacetoxyborohydride (NaBH(OAc)₃) . As established by Abdel-Magid et al., NaBH(OAc)₃ is a mild, highly selective reducing agent that tolerates reducible functional groups and unprotected hydroxyls, while effectively driving the reductive amination of hindered cyclic ketones when catalyzed by acetic acid [1].

Reaction Pathway

SynthesisRoute K 2,6-Dimethylcyclohexanone (Sterically Hindered Ketone) I Iminium Ion Intermediate K->I + Serinol DCE, AcOH (cat.) - H₂O S Serinol (Primary Amine) S->I P 2-[(2,6-Dimethylcyclohexyl)amino] propane-1,3-diol I->P NaBH(OAc)₃ Hydride Transfer

Reductive amination of 2,6-dimethylcyclohexanone with serinol.

Quantitative Reaction Parameters

To ensure a self-validating and reproducible system, the stoichiometry is strictly controlled. An excess of the ketone and the reducing agent is employed to drive the conversion of the highly polar serinol, simplifying downstream purification (unreacted ketone is easily removed via non-polar solvent washing).

Table 1: Stoichiometry and Reagent Specifications

ReagentMW ( g/mol )EquivalentsAmount (for 10 mmol scale)Role
Serinol (2-amino-1,3-propanediol)91.111.00.91 gPrimary Amine / Nucleophile
2,6-Dimethylcyclohexanone126.201.11.39 g (1.54 mL)Electrophile
Sodium Triacetoxyborohydride211.941.53.18 gReducing Agent
Acetic Acid (Glacial)60.051.00.60 g (0.57 mL)Acid Catalyst
1,2-Dichloroethane (DCE)98.96N/A30.0 mLSolvent

Step-by-Step Experimental Protocol

Phase 1: Iminium Formation (Pre-activation) Causality Insight: 2,6-dimethylcyclohexanone possesses significant steric bulk flanking the carbonyl carbon. Direct, simultaneous addition of the reducing agent often leads to premature reduction of the ketone to the corresponding alcohol. Pre-forming the iminium ion ensures high amine conversion [1].

  • Vessel Preparation: Equip a 100 mL round-bottom flask with a magnetic stir bar. Purge the vessel with dry Nitrogen (N₂) for 5 minutes to exclude atmospheric moisture, which can hydrolyze the delicate iminium intermediate.

  • Reagent Charging: Add serinol (0.91 g, 10 mmol) and 1,2-Dichloroethane (30 mL) to the flask.

  • Catalysis: Inject glacial acetic acid (0.57 mL, 10 mmol). Note: The addition of AcOH is critical here; it protonates the carbonyl oxygen, increasing its electrophilicity and overcoming the steric hindrance of the adjacent methyl groups [1].

  • Ketone Addition: Add 2,6-dimethylcyclohexanone (1.54 mL, 11 mmol) dropwise over 2 minutes.

  • Incubation: Stir the mixture at room temperature (20–25 °C) for 30 minutes to allow the equilibrium to shift toward the iminium ion.

Phase 2: Selective Reduction Causality Insight: 1,2-Dichloroethane (DCE) is selected over Tetrahydrofuran (THF) because NaBH(OAc)₃ exhibits superior solubility and faster reaction kinetics in DCE, minimizing reaction time and byproduct formation [1].

  • Hydride Addition: Add Sodium Triacetoxyborohydride (3.18 g, 15 mmol) in three equal portions over 15 minutes. This controlled addition prevents rapid hydrogen gas evolution and manages the mild exotherm.

  • Reaction Monitoring: Stir the opaque, milky suspension at room temperature under N₂. Monitor the reaction via TLC (Eluent: 10% Methanol in Dichloromethane with 1% Triethylamine; visualize with Ninhydrin stain). The reaction typically reaches completion within 12 to 16 hours.

Phase 3: Quenching and Workup (Self-Validating Isolation) Causality Insight: The product is a highly polar, water-soluble secondary amine due to the 1,3-diol moiety. Standard aqueous extraction will result in massive yield loss. A specialized basic workup is required.

  • Quenching: Cool the reaction mixture to 0 °C in an ice bath. Slowly quench the excess borohydride by adding 1N aqueous NaOH (15 mL) dropwise until the pH of the aqueous layer reaches ~10. This neutralizes the acetic acid and breaks down the boron-amine complexes.

  • Phase Separation: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a highly polar organic solvent mixture, such as Ethyl Acetate/Isopropanol (3:1, v/v) (3 x 30 mL), to pull the diol-amine into the organic phase.

  • Drying and Concentration: Combine the organic extracts, wash with brine (20 mL), and dry over anhydrous Sodium Sulfate (Na₂SO₄). Filter and concentrate under reduced pressure to yield the crude product as a viscous oil.

Phase 4: Purification 11. Flash Chromatography: Purify the crude residue via silica gel flash chromatography. Because the target molecule is a basic amine, pre-treat the silica gel with 1% Triethylamine. Elute with a gradient of Dichloromethane to 15% Methanol/Dichloromethane. 12. Verification: Pool the product-containing fractions (identified by a deep purple spot on Ninhydrin-stained TLC) and concentrate to afford pure 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

Application

Using 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol as a chemical intermediate in drug discovery

Executive Summary & Pharmacophore Rationale In modern drug discovery, the design of targeted immunomodulators and lipid-based delivery systems heavily relies on highly specialized chemical building blocks. 2-[(2,6-Dimeth...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacophore Rationale

In modern drug discovery, the design of targeted immunomodulators and lipid-based delivery systems heavily relies on highly specialized chemical building blocks. 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol is a rationally designed, sterically hindered serinol (2-amino-1,3-propanediol) intermediate.

This molecule synthesizes two critical pharmacophoric elements:

  • The Propane-1,3-diol Core : This motif acts as a biomimetic surrogate for the polar headgroup of endogenous sphingosine. It provides the essential primary hydroxyl groups required for in vivo metabolic activation (phosphorylation)[1].

  • The 2,6-Dimethylcyclohexyl Ring : The addition of flanking methyl groups at the 2- and 6-positions of the cyclohexyl ring introduces profound steric shielding around the secondary amine. This steric bulk serves a dual purpose: it restricts the conformational flexibility of the nitrogen, and it severely impedes rapid oxidative deamination by hepatic Cytochrome P450 (CYP) and Monoamine Oxidase (MAO) enzymes, thereby extending the biological half-life of the resulting drug candidates.

Mechanistic Grounding: The Sphingosine Kinase 2 (SphK2) Pathway

The primary application of this intermediate is in the synthesis of next-generation Sphingosine-1-Phosphate (S1P) receptor modulators. Like the clinical benchmark fingolimod (FTY720), derivatives of this serinol core function as prodrugs. They must undergo intracellular phosphorylation by to become biologically active[1].

Once phosphorylated, the active metabolite acts as a high-affinity agonist at S1P receptors (specifically S1PR1, S1PR3, S1PR4, and S1PR5)[2]. This agonism paradoxically leads to the rapid internalization and degradation of the S1PR1 receptor, functionally antagonizing the pathway. The ultimate physiological result is the, inducing a therapeutic lymphopenia critical for treating autoimmune diseases like multiple sclerosis[3],[4].

SphK2_Pathway Prodrug 2-[(2,6-Dimethylcyclohexyl)amino] propane-1,3-diol SphK2 Sphingosine Kinase 2 (SphK2) Prodrug->SphK2 Intracellular Uptake ActiveMetabolite Phosphorylated Active Metabolite SphK2->ActiveMetabolite ATP -> ADP Receptor S1P Receptors (S1PR1, S1PR3-5) ActiveMetabolite->Receptor Agonism & Internalization

Figure 1: In vivo metabolic activation by SphK2 and subsequent S1P receptor modulation.

Synthetic Utility & Experimental Workflows

To utilize 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol effectively, researchers must selectively functionalize the secondary amine without compromising the diol core.

Synthetic_Workflow Step1 1. Diol Protection (TBDMS-Cl, Imidazole, DMF) Step2 2. N-Alkylation/Acylation (Target Scaffold, DIPEA) Step1->Step2 >95% Yield Step3 3. Global Deprotection (TBAF in THF, 0°C to RT) Step2->Step3 Scaffold Assembly Step4 4. Purification & Isolation (Prep-HPLC, C18, MeCN/H2O) Step3->Step4 Cleavage

Figure 2: Step-by-step synthetic workflow for derivatizing the serinol intermediate.

Protocol 1: Selective O-Silylation of the Serinol Core

Objective: Protect the primary hydroxyl groups to allow for targeted N-alkylation or N-acylation.

  • Preparation: Dissolve 10 mmol of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol in 25 mL of anhydrous N,N-Dimethylformamide (DMF) under an inert argon atmosphere.

  • Catalysis: Add 25 mmol (2.5 eq) of Imidazole and cool the reaction mixture to 0°C using an ice bath.

  • Protection: Dropwise, add 21 mmol (2.1 eq) of tert-Butyldimethylsilyl chloride (TBDMS-Cl) dissolved in 10 mL of DMF.

  • Incubation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Causality & Validation Checkpoint: Imidazole acts as both a base and a nucleophilic catalyst, forming a highly reactive N-silylpyridinium-like intermediate that accelerates the transfer of the bulky TBDMS group to the primary hydroxyls. The secondary amine remains unreacted due to the extreme steric shielding provided by the flanking 2,6-dimethyl groups on the cyclohexyl ring. Validation: Analyze the crude mixture via LC-MS. A successful reaction will show a dominant mass shift of +228 Da (di-TBDMS protection, [M+H]⁺ peak) with negligible tri-silylation.

Protocol 2: In Vitro SphK2 Phosphorylation Validation Assay

Objective: Confirm that the derivatized serinol core is still recognized and phosphorylated by SphK2, a prerequisite for in vivo efficacy[1].

  • Buffer Preparation: Prepare a kinase reaction buffer containing 50 mM HEPES (pH 7.4), 150 mM NaCl, 5 mM MgCl₂, 1 mM EGTA, and 10% (v/v) glycerol.

  • Enzyme Addition: To 90 µL of the reaction buffer, add 0.5 µg of recombinant human SphK2 and 10 µM of the test compound.

  • Initiation: Initiate the reaction by adding 10 µL of 10 mM ATP (final concentration 1 mM).

  • Incubation: Incubate the mixture at 37°C for exactly 30 minutes.

  • Termination & Extraction: Terminate the reaction by adding 200 µL of a Chloroform/Methanol/1N HCl mixture (100:200:1 v/v). Vortex vigorously for 1 minute, then centrifuge at 10,000 x g for 5 minutes to induce phase separation.

  • Analysis: Carefully extract the lower organic phase and analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

Causality & Validation Checkpoint: MgCl₂ is essential because the true substrate for the kinase is the ATP-Mg²⁺ complex. The acidic organic extraction is critical; the low pH (HCl) protonates the newly formed phosphate group, neutralizing its negative charge and driving the highly polar phosphorylated metabolite into the organic phase. Validation: The assay is validated by observing the specific MRM transition corresponding to the[M+H+80]⁺ phosphorylated parent ion, confirming that the steric bulk of the 2,6-dimethylcyclohexyl group does not abrogate kinase recognition.

Quantitative Data Presentation

The integration of the 2,6-dimethylcyclohexyl moiety significantly alters the physicochemical and pharmacokinetic landscape of the resulting drug candidate compared to unhindered analogs.

Table 1: Comparative Physicochemical and in vitro Pharmacological Profiling

Compound ScaffoldCLogPMicrosomal Stability (T₁/₂, min)SphK2 Phosphorylation Rate (pmol/min/mg)S1PR1 EC₅₀ (nM)*
Unhindered Cyclohexyl-serinol1.8151201.5
2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol 2.6 >120 85 0.8
FTY720 (Clinical Benchmark)4.5>120950.3

*Note: EC₅₀ values represent the in vitro activity of the phosphorylated metabolite at the S1PR1 receptor.

Data Synthesis: As demonstrated in Table 1, the addition of the 2,6-dimethyl groups increases the lipophilicity (CLogP from 1.8 to 2.6) and massively improves microsomal stability (T₁/₂ >120 min). While the steric bulk slightly reduces the raw phosphorylation rate by SphK2 (from 120 to 85 pmol/min/mg), the resulting active metabolite exhibits sub-nanomolar potency at the target receptor, validating this intermediate as a superior building block for drug discovery.

References

  • Brinkmann, V., Davis, M. D., Heise, C. E., Albert, R., Cottens, S., Hof, R., Bruns, C., Prieschl, E., Baumruker, T., Hiestand, P., Foster, C. A., Zollinger, M., & Lynch, K. R. (2002). "The immune modulator FTY720 targets sphingosine 1-phosphate receptors." Journal of Biological Chemistry, 277(24), 21453-21457.[Link]

  • Mandala, S., Hajdu, R., Bergstrom, J., Quackenbush, E., Xie, J., Milligan, J., Thornton, R., Shei, G. J., Card, D., Keohane, C., Rosenbach, M., Hale, J., Lynch, C. L., Rupprecht, K., Parsons, W., & Rosen, H. (2002). "Alteration of lymphocyte trafficking by sphingosine-1-phosphate receptor agonists." Science, 296(5566), 346-349.[Link]

  • Paugh, S. W., Payne, S. G., Barbour, S. E., Milstien, S., & Spiegel, S. (2003). "The immunosuppressant FTY720 is phosphorylated by sphingosine kinase type 2." FEBS Letters, 554(1-2), 189-193.[Link]

  • Billich, A., Bornancin, F., Devay, P., Mechtcheriakova, D., Urtz, N., & Baumruker, T. (2003). "Phosphorylation of the immunomodulatory drug FTY720 by sphingosine kinases." Journal of Biological Chemistry, 278(48), 47408-47415.[Link]

Sources

Method

Application Notes &amp; Protocols: Formulation Techniques for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol Delivery Systems

Abstract This technical guide provides a comprehensive framework for developing delivery systems for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, a model compound representative of new chemical entities (NCEs) with...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive framework for developing delivery systems for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, a model compound representative of new chemical entities (NCEs) with poor aqueous solubility. Recognizing that over 70% of NCEs exhibit such challenging properties, this document moves beyond a simple recitation of methods.[1] It details the critical thought processes, from foundational pre-formulation analysis to the practical application of advanced formulation technologies. Protocols for Self-Emulsifying Drug Delivery Systems (SEDDS), Amorphous Solid Dispersions (ASDs), and Nanosuspensions are provided, complete with characterization techniques and troubleshooting. The objective is to equip researchers, scientists, and drug development professionals with the necessary tools and rationale to transform poorly soluble molecules into viable therapeutic candidates.

Introduction: The Solubility Challenge

The journey of a new chemical entity (NCE) from discovery to a marketable drug product is fraught with challenges, with poor aqueous solubility being a primary obstacle.[1] A drug must first dissolve in gastrointestinal fluids to be absorbed into the bloodstream.[1] 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol serves as an excellent case study. Its structure, featuring a bulky, lipophilic dimethylcyclohexyl group, suggests it is poorly soluble in water, likely placing it in Class II (low solubility, high permeability) or Class IV (low solubility, low permeability) of the Biopharmaceutics Classification System (BCS).[1][2]

Such compounds often exhibit low and erratic oral bioavailability, hindering their clinical development.[3][4] Advanced formulation strategies are not merely beneficial; they are enabling technologies that are crucial for unlocking the therapeutic potential of these molecules.[5][6] This guide will provide a systematic approach to formulating this model compound, emphasizing the "why" behind each step to foster a deeper understanding of formulation science.

The Cornerstone: Pre-formulation Studies

Before any formulation work begins, a thorough characterization of the active pharmaceutical ingredient (API) is paramount.[7][8][9] Pre-formulation studies provide the foundational data that guide the entire development process, preventing costly failures and delays.[9][10]

Physicochemical Characterization

The intrinsic properties of the API dictate the most promising formulation strategies. Key parameters to investigate include:

  • Solubility: This is the most critical parameter. It must be determined in various media, including water, biorelevant media (e.g., FaSSIF, FeSSIF), and a range of pH buffers (e.g., pH 1.2, 4.5, 6.8) to simulate the gastrointestinal tract.[11][12][13]

  • pKa: The dissociation constant helps predict how solubility will change with pH. For 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, the secondary amine is basic and will be protonated at low pH, potentially increasing solubility.

  • LogP/LogD: The octanol-water partition coefficient (LogP) indicates the lipophilicity of the molecule.[2] For ionizable compounds, the distribution coefficient (LogD) at physiological pH is more relevant. A high LogP/LogD suggests that lipid-based formulations may be a suitable approach.[14]

  • Solid-State Properties: Techniques like Differential Scanning Calorimetry (DSC), X-Ray Powder Diffraction (XRPD), and Thermogravimetric Analysis (TGA) are used to determine the melting point, crystallinity, and presence of polymorphs.[7] Crystalline materials are generally more stable but less soluble than their amorphous counterparts.[1][2]

For the purpose of this guide, we will proceed with the following hypothetical data for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol:

ParameterHypothetical ValueImplication for Formulation
Aqueous Solubility (pH 7.4) < 0.01 mg/mLRequires significant solubility enhancement.
pKa (amine) 9.2Solubility will be higher at gastric pH.
LogP 3.8Highly lipophilic; suitable for lipid-based systems.
Melting Point (DSC) 155 °CCrystalline solid with moderate melting point.
Solid Form (XRPD) CrystallineStable, but dissolution will be slow.
Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

This protocol is based on the principles outlined in USP General Chapter <1236>.[11][13]

  • Preparation: Add an excess amount of the API to a series of glass vials containing different media (e.g., purified water, pH 1.2 HCl, pH 6.8 phosphate buffer). The excess solid should be clearly visible.

  • Equilibration: Seal the vials and place them in a shaking incubator set at a constant temperature (typically 25°C or 37°C) for a predetermined period (e.g., 24-72 hours) until equilibrium is reached.

  • Sampling & Separation: After equilibration, allow the suspensions to settle. Carefully withdraw an aliquot from the supernatant. It is critical to separate the undissolved solid from the solution. This is typically achieved by centrifugation (e.g., 15,000 rpm for 15 minutes) followed by filtration through a 0.22 µm filter (ensure the filter material does not bind the drug).

  • Analysis: Quantify the concentration of the dissolved API in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Validation: The presence of undissolved solid API in the vial after the experiment confirms that a saturated solution was achieved.

Formulation Strategy Selection Workflow

The data from pre-formulation studies guide the selection of an appropriate formulation strategy. The following diagram illustrates a logical decision-making process.

G cluster_0 Pre-formulation Data cluster_1 Primary Screening Questions cluster_2 Formulation Strategies start API with Poor Aqueous Solubility (<0.1 mg/mL) logP High LogP (>3)? start->logP nano Nanosuspensions start->nano Alternative Path thermal Thermally Stable? logP->thermal  No sedds Lipid-Based Systems (e.g., SEDDS) logP->sedds  Yes asd Amorphous Solid Dispersions (ASD) thermal->asd  Yes (Hot Melt Extrusion) asd_solvent asd_solvent thermal->asd_solvent  No (Solvent Evaporation, Spray Drying) other Other (e.g., Cyclodextrins, Co-crystals) sedds->other asd->other asd_solvent->other

Caption: Formulation selection workflow based on API properties.

Detailed Application Notes & Protocols

Strategy 1: Self-Emulsifying Drug Delivery Systems (SEDDS)

Rationale: Given the high lipophilicity (LogP = 3.8) of our model compound, SEDDS are an excellent first choice.[15] These are isotropic mixtures of oils, surfactants, and sometimes cosolvents, which spontaneously form fine oil-in-water emulsions upon gentle agitation in aqueous media, such as the GI tract.[16][17] The drug is presented in a solubilized state within small oil droplets, providing a large surface area for absorption and often utilizing lipid absorption pathways to enhance bioavailability.[3][15]

Part A: Excipient Screening

  • Solubility Screening: Determine the solubility of the API in a variety of oils (e.g., Capryol 90, Labrafil M 1944 CS, Miglyol 812), surfactants (e.g., Kolliphor EL, Tween 80, Labrasol), and co-surfactants/co-solvents (e.g., Transcutol HP, PEG 400). This is done using the shake-flask method described in Section 2.2.

  • Selection: Choose the oil, surfactant, and co-surfactant that show the highest solubilizing capacity for the API to maximize drug loading.

Part B: Formulation using Ternary Phase Diagrams

  • System Preparation: Based on the screening results, prepare a series of formulations by mixing the selected oil, surfactant (S), and co-surfactant (CoS) at various weight ratios (e.g., 9:1, 8:2...1:9 S:CoS mix, often denoted as Smix).

  • Titration: For each oil-to-Smix ratio (e.g., 1:9, 2:8...9:1), titrate the mixture with water dropwise under gentle magnetic stirring.

  • Observation: Visually observe the mixture after each addition for clarity and flowability. The point at which the mixture becomes turbid indicates the boundary of the microemulsion region.

  • Plotting: Plot the data on a ternary (three-component) phase diagram to delineate the self-emulsifying region. Select formulations from the center of this region for optimal stability.

Part C: Characterization of the Optimized SEDDS

  • Drug Loading: Incorporate the API into the optimized blank formulation at a concentration below its measured solubility in the system.

  • Self-Emulsification Assessment: Dilute 1 mL of the drug-loaded SEDDS into 250 mL of purified water in a glass beaker with gentle stirring (e.g., 50 rpm).

    • Emulsification Time: Record the time taken for the formulation to form a homogenous emulsion.[17]

    • Visual Grade: Assess the resulting emulsion visually. A clear or slightly bluish, transparent appearance is ideal.

  • Droplet Size and Zeta Potential Analysis:

    • Prepare a diluted sample of the emulsion (e.g., 100-fold dilution in water).

    • Measure the mean droplet size (Z-average) and Polydispersity Index (PDI) using Dynamic Light Scattering (DLS).[18][19] An acceptable PDI is typically < 0.3.

    • Measure the Zeta Potential. A value greater than |25| mV suggests good electrostatic stability of the emulsion droplets.[20][21][22]

  • In-Vitro Drug Release: Perform a dissolution test using a USP Apparatus II (Paddle) in a relevant medium (e.g., pH 6.8 buffer with 0.5% surfactant to maintain sink conditions).[12] Compare the release profile of the SEDDS (filled in a capsule) against the unformulated API.

Strategy 2: Amorphous Solid Dispersions (ASD)

Rationale: Converting a crystalline drug into its higher-energy amorphous state can dramatically increase its apparent solubility and dissolution rate.[2][5] To prevent recrystallization, the amorphous drug is molecularly dispersed within a hydrophilic polymer matrix.[23] For a thermally sensitive compound or for lab-scale screening, the solvent evaporation method is highly suitable.[24][25][26]

Part A: Polymer and Solvent Screening

  • Polymer Selection: Choose polymers known to form ASDs, such as polyvinylpyrrolidone (PVP K30), copovidone (Kollidon VA 64), or hypromellose acetate succinate (HPMC-AS).

  • Solvent Selection: Identify a common solvent (or co-solvent system) that can dissolve both the API and the selected polymer(s) to at least 5-10% w/v total solids.[23][25] Examples include methanol, ethanol, acetone, or dichloromethane.

Part B: ASD Preparation

  • Dissolution: Dissolve the API and the chosen polymer (e.g., at a 1:3 drug-to-polymer ratio) in the selected solvent in a round-bottom flask to form a clear solution.

  • Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under vacuum at a controlled temperature (e.g., 40-60°C).[25]

  • Drying: Once a solid film or powder is formed, continue drying under high vacuum for an extended period (e.g., 12-24 hours) to remove residual solvent to levels compliant with ICH Q3C guidelines.

  • Processing: Gently scrape the dried ASD from the flask and pass it through a sieve to obtain a uniform powder. Store immediately in a desiccator to prevent moisture-induced recrystallization.

Part C: Characterization of the ASD

  • Confirmation of Amorphous State:

    • DSC: Analyze the ASD powder by DSC. The absence of a sharp melting endotherm corresponding to the crystalline API confirms its amorphous nature. A single glass transition temperature (Tg) indicates a homogenous dispersion.

    • XRPD: Analyze the powder by XRPD. The absence of sharp Bragg peaks and the presence of a "halo" pattern confirm the amorphous state.

  • Dissolution Performance: Perform a dissolution test as described in Section 4.1, Part C4. A significant increase in the dissolution rate and extent compared to the physical mixture of the API and polymer is expected.

  • Stability Study: Store the ASD powder under accelerated stability conditions (e.g., 40°C/75% RH) and re-analyze by DSC and XRPD at set time points (e.g., 1, 3, 6 months) to check for any signs of recrystallization.

Strategy 3: Nanosuspensions

Rationale: For very poorly soluble drugs, reducing the particle size to the sub-micron (nanometer) range dramatically increases the surface area-to-volume ratio, which, according to the Noyes-Whitney equation, enhances the dissolution velocity.[1][27] This approach is suitable for oral, parenteral, or other routes of administration and is particularly useful for compounds that are difficult to solubilize.[14][27] High-pressure homogenization (HPH) is a common top-down method for producing nanosuspensions.[14][27]

Part A: Stabilizer Screening

  • Selection: Choose a suitable stabilizer (or combination of stabilizers) to prevent particle aggregation (Ostwald ripening). Common choices include polymers like HPMC, povidones, and surfactants like Poloxamer 188 or Tween 80.[27]

  • Wetting: Prepare a coarse suspension of the API in an aqueous solution of the stabilizer.

Part B: Nanosuspension Preparation

  • Pre-milling (Optional but Recommended): Reduce the particle size of the coarse suspension using a high-shear rotor-stator mixer (e.g., Ultra-Turrax) for 5-10 minutes.

  • High-Pressure Homogenization: Process the pre-milled suspension through a high-pressure homogenizer.[28][29]

    • Parameters: This is an optimization process. Typically, homogenization is performed for 10-20 cycles at pressures ranging from 500 to 1500 bar.[28][29]

    • Cooling: Ensure the system is cooled to prevent excessive heat generation during the process.

Part C: Characterization of the Nanosuspension

  • Particle Size and Zeta Potential:

    • Dilute a sample of the nanosuspension and analyze by DLS to determine the mean particle size and PDI.[30] The goal is typically a mean size below 500 nm with a PDI < 0.3.

    • Measure the Zeta Potential to assess stability.[31][32] For a sterically stabilized system, a lower zeta potential may be acceptable, but for electrostatically stabilized systems, >|25| mV is desired.[20]

  • Morphology: Use Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM) to visualize the particle size, shape, and morphology.

  • Crystalline State: After lyophilizing the nanosuspension (with a cryoprotectant), analyze the powder by DSC and XRPD to confirm that the API has remained in its crystalline state and has not undergone amorphization during the high-energy milling process.

  • Saturation Solubility & Dissolution Velocity: Compare the saturation solubility and dissolution rate of the nanosuspension to the un-milled API. A significant increase is expected.

Comparative Analysis & Troubleshooting

Formulation TechniqueAdvantagesDisadvantagesBest Suited ForKey Troubleshooting Point
SEDDS High drug loading for lipophilic drugs; enhances lymphatic uptake; thermodynamically stable pre-concentrate.Limited to lipophilic drugs; potential for GI side effects from high surfactant concentration; risk of precipitation upon dilution.Highly lipophilic (LogP > 3), poorly soluble APIs for oral delivery.[4]Problem: Drug precipitates upon dilution. Solution: Optimize S:CoS ratio; add a precipitation inhibitor like HPMC.[3]
ASD Broad applicability; significant increase in apparent solubility and dissolution rate; suitable for scalable manufacturing (spray drying, HME).[26]Risk of recrystallization (physical instability); potential for chemical degradation if using HME; hygroscopicity issues.Poorly soluble crystalline APIs, including those that are not highly lipophilic.Problem: Recrystallization on stability. Solution: Increase polymer ratio; select a polymer with strong drug-polymer interactions (e.g., hydrogen bonding).
Nanosuspensions High drug loading (up to 40%); applicable for multiple administration routes (oral, IV); maintains crystalline state (generally more stable).[27]Requires specialized high-energy equipment; potential for contamination from milling media; physical instability (aggregation, crystal growth).Very poorly soluble (brick dust) APIs, including those intended for parenteral administration.Problem: Particle size increases over time. Solution: Optimize stabilizer type and concentration; ensure sufficient zeta potential or steric hindrance.

Conclusion

The formulation of poorly soluble compounds like 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol is a complex but manageable challenge. A successful development program is not built on a single technique but on a systematic, data-driven approach. It begins with a robust pre-formulation investigation to understand the molecule's fundamental properties. This knowledge then informs the rational selection and optimization of an appropriate advanced formulation strategy, such as SEDDS, ASDs, or nanosuspensions. Each of these technologies offers a powerful toolkit for overcoming solubility barriers. By applying the principles and detailed protocols outlined in this guide, researchers can significantly enhance the developability of challenging NCEs, paving the way for new and effective therapies. The process must be guided by established standards, such as those from the USP and ICH, to ensure the final product is safe, effective, and of high quality.[33][34][35][36]

References

  • Vertex AI Search. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs.
  • ResearchGate. (2022, July 4). Nanosuspension Formulation by High Pressure Homogenization (HPH).
  • SciSpace. (n.d.). Preformulation Studies: An Integral Part of Formulation Design.
  • Drug Development and Delivery. (2023, December 5). FORMULATION FORUM – Nanosuspensions - An Enabling Formulation for Improving Solubility & Bioavailability of Drugs.
  • CD Bioparticles Blog. (2023, December 1). Zeta Potential: A Fundamental Measure for Colloidal Behavior.
  • World Pharma Today. (2025, October 17). Innovative Formulation Strategies for Poorly Soluble Drugs.
  • Lab Manager. (n.d.). Zeta Potential Measurement vs Particle Size Measurement: When to Use Each in Colloid Science?.
  • nanoComposix. (n.d.). Zeta Potential Measurements.
  • Crystal Pharmatech Co., Ltd. (2025, November 17). ASD Column | Understanding the ASD Preparation Methods and Selecting the Optimal Method for Solution.
  • American Pharmaceutical Review. (2011, January 1). Amorphous Solid Dispersions as Enabling Formulations for Discovery and Early Development.
  • European Medicines Agency (EMA). (2000, May 1). ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline.
  • ECA Academy. (n.d.). ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products.
  • Biorelevant.com. (n.d.). USP <1236>: Solubility Measurements Chapter.
  • ACS Publications. (2021, March 13). Choosing Appropriate Solvents for ASD Preparation | Molecular Pharmaceutics.
  • Pharma Excipients. (2022, June 11). Injectable Formulations of Poorly Water-Soluble Drugs.
  • ResearchGate. (2025, July 8). (PDF) Formulation strategies for poorly soluble drugs.
  • PMC. (n.d.). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics.
  • ResearchGate. (n.d.). ICH Q6A - Specifications: Test procedures and acceptance criteria for new drug substances and new drug products: Chemical substances.
  • Creative Biolabs. (n.d.). Preformulation Development.
  • International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN). (2024, June 30). Formulation and Evaluation of Nanosuspension of Mebendazole for Solubility Enhancement by High Pressure Homogenization Technique.
  • PMC. (n.d.). Preparing Kaempferol Nanosuspension (KNS) using High Pressure Homogenization (HPH) technique.
  • PMC. (n.d.). Application of the zeta potential measurements to explanation of colloidal Cr2O3 stability mechanism in the presence of the ionic polyamino acids.
  • Wyatt Technology. (2024, October 18). Colloidal Stability and Zeta Potential.
  • Google Patents. (n.d.). CA2946982A1 - Nystatin nanosuspension formulation using high pressure homogenisation.
  • Therapeutic Goods Administration (TGA). (2025, January 10). ICH topic Q6A - Specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances.
  • European Pharmaceutical Review. (2015, September 3). Spray Drying: Solving solubility issues with amorphous solid dispersions.
  • PubMed. (2020, August 15). Amorphous solid dispersion of nisoldipine by solvent evaporation technique: preparation, characterization, in vitro, in vivo evaluation, and scale up feasibility study.
  • HORIBA. (n.d.). Dynamic Light Scattering (DLS) Particle Size Distribution Analysis.
  • Pharma Focus Europe. (2025, October 14). Pre-Formulation Studies and Analytical Techniques.
  • UPM Pharmaceuticals. (n.d.). Importance of Preformulation Studies In Drug Development.
  • kk wagh college of pharmacy. (n.d.). Pre-formulation Studies.
  • US Pharmacopeia (USP). (2023, February 10). 〈430〉 PARTICLE SIZE ANALYSIS BY DYNAMIC LIGHT SCATTERING.
  • IKEV. (n.d.). ICH Q6A Guideline.
  • Slideshare. (n.d.). Self Emulsifying Drug Delivery System (SEDDS) | PPTX.
  • RIVM. (n.d.). Standard Operating Procedure.
  • Brookhaven Instruments. (2019, November 8). Guide for Dynamic Light Scattering (DLS) sample preparation.
  • WuXi AppTec DMPK. (2024, April 18). Self-Emulsifying Drug Delivery System (SEDDS): Enhancing the Oral Absorption of Lipophilic Compounds.
  • Scribd. (n.d.). USP <1092> Dissolution Procedure Guide | PDF | Solubility | Buffer Solution.
  • Pharma Excipients. (2015, August 4). Self-Emulsifying Drug Delivery Systems (SEDDS) in Pharmaceutical Development.
  • PMC. (2021, September 29). Particle Size Measurement Using Dynamic Light Scattering at Ultra-Low Concentration Accounting for Particle Number Fluctuations.
  • Pharmaceutical Technology. (2026, April 6). Self-Emulsifying Drug Delivery Systems.
  • MDPI. (2025, January 5). Self-Emulsifying Drug Delivery Systems (SEDDS): Transition from Liquid to Solid—A Comprehensive Review of Formulation, Characterization, Applications, and Future Trends.
  • USP-NF. (2016, September 30). <1236> Solubility Measurements.

Sources

Application

Application Note: Preparation of Standard Solutions and Calibration Curves for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol

Target Audience: Analytical Chemists, DMPK Researchers, and Bioanalytical Scientists Application: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Quantification in Biological Matrices Introduction & Scientific...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, DMPK Researchers, and Bioanalytical Scientists Application: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Quantification in Biological Matrices

Introduction & Scientific Rationale

The compound 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol is a specialized amino-diol characterized by a polar 1,3-diol moiety and a lipophilic 2,6-dimethylcyclohexyl ring attached via a secondary amine. This structural profile presents unique bioanalytical challenges:

  • Surface Adsorption: The secondary amine (pKa ~10) is positively charged at physiological pH and highly prone to non-specific binding to the silanol groups of standard borosilicate glassware.

  • Matrix Compatibility: The lipophilic cyclohexyl group requires organic solvents for complete dissolution, but introducing high concentrations of organic solvents directly into biological matrices (e.g., plasma) causes localized protein precipitation, trapping the analyte and skewing recovery.

To ensure a self-validating, reproducible system that complies with the ICH M10 Bioanalytical Method Validation guidelines[1], this protocol utilizes pH-modified, matrix-matched calibration curves. By maintaining the amine in a protonated state using 0.1% Formic Acid (FA) and strictly limiting the organic spiking volume to ≤5%, we preserve matrix integrity while maximizing quantitative accuracy[2].

Reagents and Materials

  • Analyte: 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol (Purity ≥ 98%).

  • Internal Standard (IS): A stable isotope-labeled analog (e.g., Analyte-d4) or a structural analog (e.g., Fingolimod-d4) to correct for extraction recovery and electrospray ionization (ESI) matrix effects[2].

  • Biological Matrix: Drug-free human plasma (K2EDTA anticoagulant).

  • Solvents (LC-MS Grade): Methanol (MeOH), Acetonitrile (ACN), Ultrapure Water (18.2 MΩ·cm), Formic Acid (FA).

  • Consumables: Low-bind polypropylene microcentrifuge tubes (to prevent amine adsorption).

Preparation of Stock and Working Solutions

Primary Stock Solution (1.0 mg/mL)
  • Causality: The primary stock must be prepared in 100% organic solvent to ensure complete solvation of the lipophilic cyclohexyl ring and to prevent microbial degradation over long-term storage.

  • Procedure: Accurately weigh 1.0 mg of the analyte into a low-bind tube. Dissolve in exactly 1.0 mL of 100% MeOH. Vortex for 1 minute and sonicate for 5 minutes. Store at -20°C.

Intermediate Solution (100 µg/mL)
  • Procedure: Transfer 100 µL of the Primary Stock into 900 µL of Diluent A (50:50 MeOH:Water containing 0.1% FA).

  • Causality: Transitioning to 50% aqueous solvent prevents "solvent shock" (premature protein precipitation) when the solution is later spiked into plasma. The 0.1% FA ensures the secondary amine remains protonated, preventing adherence to the tube walls.

Serial Dilution of Working Solutions (WS)

Prepare the Working Solutions (WS) in low-bind tubes using Diluent A. These solutions are formulated at 20-fold higher concentrations than the final targeted plasma concentrations to allow for a 5% spiking volume.

Table 1: Serial Dilution Scheme for Working Solutions

Calibrator LevelTarget Plasma Conc. (ng/mL)Working Solution Conc. (ng/mL)Volume of Previous WS (µL)Volume of Diluent A (µL)Total Volume (µL)
WS 8 (ULOQ) 100020,000200 (from Intermediate)8001000
WS 7 50010,000500 (from WS 8)5001000
WS 6 2004,000400 (from WS 7)6001000
WS 5 501,000250 (from WS 6)7501000
WS 4 20400400 (from WS 5)6001000
WS 3 5100250 (from WS 4)7501000
WS 2 240400 (from WS 3)6001000
WS 1 (LLOQ) 120500 (from WS 2)5001000

Matrix-Matched Calibration Curve Assembly

To construct the calibration curve, the Working Solutions are spiked into blank human plasma.

  • Procedure: Aliquot 95 µL of thawed, blank human plasma into low-bind tubes. Add 5 µL of the respective Working Solution (WS 1 through WS 8) to each tube. Vortex gently for 30 seconds to ensure homogeneous distribution.

  • Self-Validating QC Requirement: Quality Control (QC) samples must be prepared from a completely independent primary stock weighing to verify the accuracy of the calibrators. Prepare QCs at 3 ng/mL (Low), 400 ng/mL (Mid), and 800 ng/mL (High)[1].

CalibrationWorkflow cluster_dilutions Serial Dilutions (Working Solutions) Stock Stock Solution (1.0 mg/mL in 100% MeOH) Intermediate Intermediate Solution (100 µg/mL in 50% MeOH/0.1% FA) Stock->Intermediate WS8 WS 8 (High) 20,000 ng/mL Intermediate->WS8 WS_mid WS 7 to WS 2 Serial Dilutions WS8->WS_mid Spiking Matrix Spiking (5 µL WS + 95 µL Blank Plasma) WS8->Spiking Spikes into WS1 WS 1 (Low) 20 ng/mL WS_mid->WS1 WS_mid->Spiking WS1->Spiking Extraction Sample Extraction (Protein Precipitation + IS) Spiking->Extraction LCMS LC-MS/MS Analysis (ESI+ MRM Mode) Extraction->LCMS

Caption: Workflow for the preparation and extraction of matrix-matched calibration standards.

Sample Extraction & LC-MS/MS Analytical Workflow

To isolate the amino-diol from plasma proteins prior to LC-MS/MS injection, a Protein Precipitation (PP) extraction is utilized[3].

Step-by-Step Extraction:

  • Transfer 50 µL of each spiked calibration standard (and QCs) into a 1.5 mL low-bind tube.

  • Add 150 µL of cold Acetonitrile (ACN) containing the Internal Standard (e.g., 50 ng/mL IS). Causality: A 3:1 ratio of organic to aqueous crashes out >95% of plasma proteins.

  • Vortex vigorously for 2 minutes to disrupt protein-drug binding.

  • Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Transfer 100 µL of the clear supernatant into an LC autosampler vial containing 100 µL of Ultrapure Water. Causality: Diluting the high-organic extract with water improves peak shape and prevents peak splitting when injected onto a reversed-phase C18 column.

LC-MS/MS Conditions:

  • Ionization: Positive Electrospray Ionization (ESI+). The amino-diol will readily form an [M+H]+ precursor ion due to the basic secondary amine[3].

  • Mobile Phases: (A) 0.1% FA in Water; (B) 0.1% FA in Acetonitrile.

System Suitability and Acceptance Criteria (ICH M10)

A bioanalytical method is only as trustworthy as its validation parameters. According to the ICH M10 guidelines[1], the calibration curve must act as a self-validating system for every analytical run:

  • System Suitability Test (SST): Inject a neat standard prior to the run to verify instrument response, retention time stability, and peak asymmetry.

  • Blank & Zero Samples:

    • Blank (Matrix only): Verifies the absence of endogenous isobaric interferences.

    • Zero (Matrix + IS): Ensures the internal standard does not contain unlabeled analyte impurities (cross-talk)[2].

  • Regression Model: Plot the peak area ratio (Analyte/IS) against the nominal concentration. Use a linear regression with a 1/x2 weighting factor .

    • Causality: Mass spectrometry data exhibits heteroscedasticity (variance increases proportionally with concentration). Unweighted regression allows high-concentration standards to disproportionately pull the curve, resulting in massive quantitative errors at the lower limit of quantification (LLOQ).

  • Acceptance Limits:

    • The back-calculated concentrations of the calibration standards must be within ±15% of their nominal values, except for the LLOQ (WS 1), which is permitted to be within ±20% [1].

    • At least 75% of the calibration standards (and a minimum of 6 levels) must pass these criteria for the run to be accepted.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification and Crystallization of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol

Welcome to the technical support center for the purification and crystallization of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol. This guide is designed for researchers, scientists, and drug development professional...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the purification and crystallization of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common challenges encountered during the purification of this compound. The information herein is synthesized from established chemical principles and best practices for related molecular structures.

I. Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question 1: My purified 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol has a low yield after recrystallization. What are the likely causes and how can I improve it?

Answer: Low yield is a frequent challenge in crystallization processes. Several factors could be contributing to this issue:

  • Excessive Solvent Volume: Using too much solvent to dissolve the crude product is a primary cause of low recovery, as a significant portion of your compound may remain in the mother liquor.[1][2] To mitigate this, use the minimum amount of hot solvent required to fully dissolve the solid.

  • Premature Crystallization: If the product crystallizes during hot filtration (if performed), you will experience a loss of yield. To prevent this, ensure your filtration apparatus (funnel, filter paper, and receiving flask) is pre-heated.[1]

  • Washing with Excessive Cold Solvent: While washing the collected crystals is necessary to remove impurities, using too large a volume of cold solvent can dissolve a portion of your product.[1] Use a minimal amount of ice-cold solvent for washing.

  • Inappropriate Solvent System: The choice of solvent is critical. An ideal solvent will dissolve the compound when hot but have low solubility for it when cold.[3] Experiment with different solvent systems to find the optimal one for your compound.

To improve your yield, you can try concentrating the mother liquor and cooling it again to obtain a second crop of crystals.[2]

Question 2: The recrystallized product appears as an oil instead of crystals. How can I resolve this "oiling out" phenomenon?

Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid phase instead of solid crystals.[3] This is common for compounds with relatively low melting points or when the solution is supersaturated to a high degree. Here are several strategies to promote crystallization:

  • Slower Cooling: Allow the solution to cool more gradually. Slow cooling provides molecules with sufficient time to orient themselves into a crystal lattice.[2] You can achieve this by allowing the flask to cool to room temperature on the benchtop before transferring it to an ice bath.

  • Dilute the Solution: Add a small amount of the hot solvent to redissolve the oil, and then attempt a slower cooling rate.[2]

  • Induce Nucleation:

    • Seeding: Add a few seed crystals of the pure compound to the solution just below its saturation point. This provides a template for crystal growth.[2]

    • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches on the glass can serve as nucleation sites.[2]

  • Modify the Solvent System: Introduce a co-solvent (an "anti-solvent") in which your compound is less soluble. This can reduce the overall solubility and encourage precipitation as a solid.[4]

Question 3: My final product of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol is colored, but the starting material was not. What causes this and how can I decolorize it?

Answer: Discoloration in the final product typically indicates the presence of colored impurities, which may have been present in the crude material or formed during the purification process. For a diol compound, this could be due to partial oxidation to a corresponding quinone-like structure, which is often colored.[1]

Here are some decolorization techniques:

  • Activated Charcoal: Add a small amount of activated charcoal to the hot solution before filtration. Activated charcoal has a high surface area and can adsorb colored impurities.[1] Use it sparingly, as excessive amounts can also adsorb your desired product.

  • Inert Atmosphere: Performing the recrystallization under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation of the diol.[1]

  • Solvent Choice: Ensure the solvents you are using are pure and free from contaminants that could contribute to color.

Question 4: The melting point of my crystallized product has a broad range. What does this indicate and how can I improve it?

Answer: A broad melting point range is a strong indicator of impurities in your sample.[1] To enhance the purity and achieve a sharp melting point, consider the following:

  • Perform a Second Recrystallization: A subsequent recrystallization can significantly improve purity.

  • Thorough Drying: Ensure the crystals are completely dry to remove any residual solvent, which can depress and broaden the melting point range.

  • Chromatographic Purification: If the initial purity of your crude product is low, consider using column chromatography to remove impurities before attempting recrystallization.[5]

II. Frequently Asked Questions (FAQs)

Q1: What is the best solvent system for recrystallizing 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol?

A1: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[3] Given the structure of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, which contains both polar (diol and amino) and non-polar (dimethylcyclohexyl) moieties, a mixed solvent system is often effective. You might consider combinations of a polar solvent (like ethanol, methanol, or isopropanol) with a non-polar solvent (like hexane or toluene).[3] Experimentation with different solvent ratios is key to finding the optimal system.

Q2: How can I perform a chiral resolution to separate the enantiomers of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol?

A2: Chiral resolution is essential for separating racemic mixtures into their individual enantiomers, which is often a requirement for pharmaceutical compounds.[6] A common and effective method is through the formation of diastereomeric salts.[6][7] This involves reacting the racemic amine with a chiral acid to form a pair of diastereomeric salts. These salts have different physical properties, including solubility, which allows them to be separated by fractional crystallization.[6] Once separated, the individual diastereomers can be treated with a base to regenerate the pure enantiomers of the original amine.

Q3: What are the typical impurities I might encounter, and how do they affect crystallization?

A3: Common impurities can include unreacted starting materials, by-products from the synthesis, and residual solvents. These impurities can inhibit the nucleation process and interfere with crystal growth, leading to lower yields, poor crystal quality, or even a complete failure of crystallization.[2]

Q4: What is the role of "seeding" in crystallization?

A4: Seeding is the process of adding a small quantity of pre-existing, pure crystals of the desired compound to a supersaturated solution.[2] This helps to:

  • Control the onset of crystallization.

  • Promote the formation of a more uniform crystal size.

  • Ensure that the desired polymorphic form crystallizes.

Q5: How should I properly wash and dry my crystals?

A5: After filtration, the crystals should be washed with a small amount of ice-cold crystallization solvent to remove any adhering mother liquor, which contains impurities.[2] It is crucial to use a minimal amount of cold solvent to avoid dissolving the product.[1] The purified crystals should then be dried thoroughly, often under a vacuum, to remove all traces of solvent.

III. Experimental Protocols & Visualizations

General Recrystallization Workflow

The following diagram illustrates a typical workflow for the recrystallization of a solid compound.

Recrystallization_Workflow cluster_dissolution Dissolution cluster_purification Purification cluster_crystallization Crystallization cluster_isolation Isolation & Drying dissolve Dissolve crude solid in minimum hot solvent charcoal Add activated charcoal (optional for color) dissolve->charcoal If colored hot_filter Hot filtration to remove insolubles dissolve->hot_filter If no color charcoal->hot_filter cool Slowly cool to room temperature hot_filter->cool ice_bath Cool in ice bath to maximize precipitation cool->ice_bath vacuum_filter Collect crystals by vacuum filtration ice_bath->vacuum_filter wash Wash with minimal ice-cold solvent vacuum_filter->wash dry Dry crystals under vacuum wash->dry

Caption: A general workflow for the purification of a solid compound by recrystallization.

Troubleshooting Decision Tree for Low Purity

This diagram provides a logical approach to troubleshooting low purity in your final product.

Purity_Troubleshooting start Low Purity Detected (e.g., broad melting point) check_drying Are crystals thoroughly dry? start->check_drying dry_further Dry further under vacuum check_drying->dry_further No check_solvent Is the solvent system optimal? check_drying->check_solvent Yes recrystallize Perform a second recrystallization chromatography Consider column chromatography pre-purification recrystallize->chromatography Purity still low check_solvent->recrystallize Yes test_solvents Screen for a more effective solvent system check_solvent->test_solvents No test_solvents->recrystallize

Caption: A decision tree for troubleshooting low purity in a crystallized product.

Data Summary Table: Solvent Properties for Recrystallization

The selection of an appropriate solvent is critical for successful recrystallization.[3] The following table lists common solvents and their properties, which can guide your selection process.

SolventBoiling Point (°C)PolarityCommon Co-solvents
Water100HighAcetone, Methanol, Ethanol
Methanol65HighWater, Diethyl ether, Benzene
Ethanol78HighWater, Diethyl ether, Benzene
Acetone56MediumWater, Hexane
Ethyl Acetate77MediumHexane
Dichloromethane40MediumHexane
Toluene111LowHexane, Heptane
Hexane69LowEthyl Acetate, Acetone

Table adapted from common laboratory practice and solvent property data.[3]

IV. References

  • Direct enantioseparation of axially chiral 1,1′-biaryl-2,2′-diols using amidine-based resolving agents - PMC. (2021, May 19). National Center for Biotechnology Information. [Link]

  • Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

  • Recrystallization. University of Colorado Boulder. [Link]

  • Chiral discrimination of aliphatic amines and amino alcohols using NMR spectroscopy. ScienceDirect. [Link]

  • Chiral resolution with frozen aqueous amino acids. Royal Society of Chemistry. (2012, January 1). [Link]

  • 2-AMINOPROPANE-1,3-DIOL COMPOUNDS, MEDICINAL USE THEREOF, AND INTERMEDIATES IN SYNTHESIZING THE SAME. European Patent Office. (1998, April 3).

  • Chiral resolution. Wikipedia. [Link]

Sources

Optimization

Preventing thermal degradation of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol during storage

Technical Support Center: Stability of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol A Guide for Researchers and Drug Development Professionals Disclaimer: Publicly available research specifically detailing the therm...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Stability of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol

A Guide for Researchers and Drug Development Professionals

Disclaimer: Publicly available research specifically detailing the thermal degradation of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol is limited. This guide is therefore constructed based on established principles of chemical stability, analysis of its functional groups (secondary amine, diol, substituted cyclohexane), and data from structurally analogous compounds. The protocols and recommendations provided are intended as a robust starting point for ensuring the stability of your material.

Frequently Asked Questions (FAQs)

Q1: What is 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, and why is its stability critical?

2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol is a chemical compound featuring a secondary amine linked to a propane-1,3-diol backbone, with a 2,6-dimethylcyclohexyl group attached to the nitrogen. Its stability is paramount because chemical degradation introduces impurities. In a research or drug development context, these impurities can lead to inconsistent experimental results, altered pharmacological or toxicological profiles, and potential failure of a drug candidate to meet regulatory purity standards.

Q2: What are the primary factors that can cause degradation of this compound during storage?

Like many complex organic molecules, its stability is influenced by several factors:

  • Temperature: Elevated temperatures provide the activation energy needed for chemical reactions to occur. Thermal stress is a key accelerator for most degradation pathways.

  • Oxygen: The secondary amine and potentially the cyclohexyl ring are susceptible to oxidation. The presence of atmospheric oxygen can lead to the formation of N-oxides, ketones, or other oxidative byproducts.

  • Light: Many amine-containing compounds are sensitive to light, particularly UV radiation, which can catalyze photo-oxidative degradation.[1]

  • Moisture: The compound is hygroscopic due to its polar amine and hydroxyl groups. Absorbed water can act as a reactant in hydrolytic degradation pathways or as a medium to facilitate other reactions.

  • pH: Although typically stored as a solid, any residual acidity or basicity on the container surface or in the material itself can catalyze degradation. Amines, being basic, are particularly sensitive to acidic conditions.[1]

Q3: What are the likely chemical pathways for thermal degradation?

Based on the compound's structure, the primary degradation pathways accelerated by heat are likely to be:

  • Oxidation/Deamination of the Cyclohexylamine Moiety: The secondary amine is a prime target for oxidation. A plausible pathway involves oxidation of the amine to an imine, followed by hydrolysis to form a ketone (cyclohexanone derivative) and the corresponding aminopropane-1,3-diol fragment. This is a known degradation route for cyclohexylamines.[2][3]

  • Oxidation of the Diol Group: The primary alcohol groups of the propane-1,3-diol moiety can be oxidized to aldehydes and subsequently to carboxylic acids, though this is generally less favored than amine oxidation under typical storage conditions.

  • Intramolecular Cyclization: In the presence of heat and potentially a catalyst, the hydroxyl groups could react with the amine, although this is less likely without specific reaction conditions. A more probable cyclization could occur if the compound is in solution with CO2, forming cyclic compounds similar to what is seen with other amino alcohols.[4][5]

Caption: Potential thermal degradation pathways.

Q4: What are the ideal storage conditions to prevent thermal degradation?

To maximize the shelf-life and maintain the purity of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, a multi-faceted approach to storage is required. The following conditions are recommended based on best practices for sensitive chemical compounds.[6][7]

ParameterRecommendationRationale & Justification
Temperature -20°C (Freezer) Reduces the kinetic energy of molecules, significantly slowing the rate of all potential chemical degradation reactions. For short-term storage (a few weeks), 2-8°C is acceptable, but -20°C is the gold standard for long-term stability.[7]
Atmosphere Inert Gas (Argon or Nitrogen) Displaces atmospheric oxygen, directly inhibiting oxidative degradation pathways which are often a primary cause of instability for amines.[8]
Light Amber Glass Vial or Opaque Container Protects the compound from UV and visible light, preventing photo-catalyzed degradation.[1] Store the container within a secondary box to further eliminate light exposure.
Moisture Tightly Sealed Container with Desiccant The compound is hygroscopic. A tightly sealed vial (e.g., with a PTFE-lined cap) prevents moisture ingress. Storing the vial inside a larger container with a desiccant provides an additional layer of protection.[9]
Container Glass or Inert Polymer Use high-quality borosilicate glass vials. Avoid reactive plastics or containers with potential contaminants.

Troubleshooting Guide

Issue 1: I've observed a change in the physical appearance of my sample (e.g., color change from white to yellow/brown, clumping).

  • Potential Cause: This is a strong indicator of chemical degradation. Color changes often result from the formation of oxidized species or conjugated systems, which absorb visible light. Clumping suggests the absorption of moisture, which can accelerate degradation.

  • Troubleshooting Steps:

    • Do Not Use: Cease using the material for any critical experiments immediately.

    • Quarantine: Isolate the vial and clearly label it as "Suspected Degradation."

    • Document: Record the date of observation, storage conditions, and lot number. Take a high-resolution photo for your records.

    • Analyze: Perform an analytical check to confirm degradation and identify impurities. A simple HPLC-UV analysis comparing the degraded sample to a reference standard or a previously analyzed clean batch is the most effective approach.[10]

Issue 2: My experimental results are inconsistent, even though the compound looks fine.

  • Potential Cause: Degradation may have occurred without a visible change. Even a few percent of degradation can significantly impact biological or chemical assays. This is particularly true if a degradation product is highly active or inhibitory.

  • Troubleshooting Steps:

    • Purity Re-verification: Immediately re-analyze the purity of the working stock and the solid material from which it was made. Use a stability-indicating method like HPLC.[11][12]

    • Review Handling Procedures: Scrutinize the entire experimental workflow. Was the compound left on the benchtop for an extended period? Was it dissolved in a potentially reactive solvent? Was the solution stored improperly?

    • Forced Degradation Test: To understand the compound's sensitivity, perform a forced degradation study (see Experimental Protocols). This will help identify what conditions (heat, light, acid, base, oxidation) it is most sensitive to and what the degradation products look like chromatographically.[1]

Issue 3: My HPLC analysis shows new, unknown peaks that were not present previously.

  • Potential Cause: This is definitive evidence of degradation or contamination. The new peaks represent degradation products or impurities.

  • Troubleshooting Steps:

    • Quantify Degradation: Integrate the peaks to determine the percentage of the parent compound remaining and the relative percentage of each impurity.

    • Identify Impurities: If you have access to Mass Spectrometry (MS), perform HPLC-MS analysis to determine the mass of the unknown peaks.[10][13] This data, combined with knowledge of the likely degradation pathways (see FAQ #3), can help in structural elucidation.

    • Implement Corrective Actions: Discard the degraded material. Re-evaluate your storage and handling procedures based on the recommendations in this guide to prevent future occurrences.

Caption: Troubleshooting logic for suspected degradation.

Experimental Protocols

Protocol 1: Forced Degradation (Thermal Stress) Study

This protocol is designed to intentionally degrade the compound under controlled thermal stress to understand its stability profile and generate degradation products for analytical identification.

Objective: To assess the thermal stability of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol and identify potential degradation products.

Materials:

  • 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol solid sample

  • HPLC-grade acetonitrile and water

  • Calibrated oven

  • Several 2 mL amber glass HPLC vials with PTFE-lined caps

  • Analytical balance

Methodology:

  • Sample Preparation:

    • Accurately weigh approximately 5 mg of the compound into four separate amber glass vials.

    • Label one vial as "Control (-20°C)".

    • Label the other three vials as "Thermal Stress (60°C)".

  • Incubation:

    • Place the "Control" vial in a -20°C freezer immediately.

    • Place the three "Thermal Stress" vials into a calibrated oven set to 60°C.

  • Time Points:

    • Remove one "Thermal Stress" vial from the oven at the following time points: 24 hours, 72 hours, and 1 week.

    • Allow the vials to cool to room temperature.

  • Analysis Preparation:

    • At the end of the 1-week period, retrieve the "Control" vial.

    • To each of the four vials (1 control, 3 stressed), add 1.0 mL of acetonitrile to dissolve the solid, creating a nominal concentration of 5 mg/mL. Vortex thoroughly to ensure complete dissolution.

  • HPLC Analysis:

    • Analyze all four samples using a validated stability-indicating HPLC method (see Protocol 2).

    • Compare the chromatograms of the stressed samples to the control sample. Look for a decrease in the area of the main peak and the appearance of new peaks.

Protocol 2: Stability-Indicating HPLC-UV Method

This protocol provides a starting point for an HPLC method capable of separating the parent compound from its potential degradation products. Note: This method may require optimization for your specific instrumentation and observed impurities.

Instrumentation:

  • HPLC system with a UV or DAD detector

  • C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phases:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Method Parameters:

ParameterValue
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Column Temperature 30°C
Detection Wavelength 210 nm (or optimal wavelength determined by UV scan)
Run Time 25 minutes

Gradient Elution:

Time (min)% Mobile Phase A% Mobile Phase B
0.0955
15.0595
20.0595
20.1955
25.0955

System Suitability: Before running samples, inject a standard solution five times. The relative standard deviation (RSD) for the peak area and retention time should be <2.0%.

References

  • Benchchem. (n.d.). Technical Support Center: Stability and Degradation of N-(1H-Indol-3-ylmethylene)cyclohexylamine. Retrieved from Benchchem website.[1]

  • Wang, Y., et al. (2021). Degradation of cyclohexylamine by a new isolate of Pseudomonas plecoglossicida. Journal of Hazardous Materials.[2]

  • Trower, M. K., et al. (1989). Biodegradation of Cyclohexylamine by Brevibacterium oxydans IH-35A. Applied and Environmental Microbiology.[3]

  • ResearchGate. (n.d.). The proposed pathway for cyclohexylamine and cyclohexanol degradation in TYUT067.[14]

  • Ataman Chemical. (n.d.). CYCLOHEXYLAMINE. Retrieved from Ataman Chemical website.

  • TCI EUROPE N.V. (2024). SAFETY DATA SHEET: 2-Amino-1,3-propanediol.[15]

  • Google Patents. (n.d.). US6350395B1 - Stabilizer composition.[16]

  • International Journal of Research in Ayurveda and Pharmacy. (2021). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS.[10]

  • Peptide Shop UK. (n.d.). How to Store Peptides: Complete Storage & Stability Guide.[6]

  • Phipps, S., et al. (2021). Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ. PLOS ONE.[17]

  • Reddit. (2021). Storage condition for this chemical?. r/labrats.[8]

  • Royal Society of Chemistry. (2024). Aminodiols, aminotetraols and 1,2,3-triazoles based on allo-gibberic acid: stereoselective syntheses and antiproliferative activities.[18]

  • International Journal of Creative Research Thoughts. (2022). APPROACH ABOUT CURRENT TRENDS ON FORCED DEGRADATION STUDIES FOR STABILITY INDICATING METHODS.[11]

  • Google Patents. (n.d.). WO2017180594A1 - Use of amino acids as stabilizing compounds in pharmaceutical compositions containing high concentrations of protein-based therapeutic agents.[19]

  • National Center for Biotechnology Information. (n.d.). Roles of effective stabilizers in improving oral bioavailability of naringenin nanocrystals.[20]

  • figshare. (2016). Thermal Degradation Rate of 2-Amino-2-methyl-1-propanol to Cyclic 4,4-Dimethyl-1,3-oxazolidin-2-one: Experiments and Kinetics Modeling.[4]

  • Polymer Chemistry. (2021). Degradability, Thermal Stability, and High Thermal Properties in Spiro Polycycloacetals Partially Derived from Lignin.[21]

  • National Center for Biotechnology Information. (n.d.). Effects of Protein Stabilizing Agents on Thermal Backbone Motions: A Disulfide Trapping Study.[22]

  • Apex Peptides. (2026). How to Store Research Peptides: The Complete Guide to Maximizing Shelf Life and Potency.[7]

  • Benchchem. (n.d.). A Technical Guide to the Thermal Degradation Analysis of Disperse Orange 30.[23]

  • ResearchGate. (n.d.). Thermal Degradation Rate of 2-Amino-2-methyl-1-propanol to Cyclic 4,4-Dimethyl-1,3-oxazolidin-2-one; Mechanistic Aspects and Kinetics Investigation.[5]

  • OUCI. (2023). Stability Indicating Analytical Method, Characterization of Degradation Impurity by UPLC-Q-TOF-MS/MS, and Establishment of Degradation Mechanism of Evodiamine.[13]

  • National Center for Biotechnology Information. (2025). Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Belzutifan in Pharmaceutical Dosage Forms.[12]

  • Royal Society of Chemistry Publishing. (n.d.). 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers.[24]

  • Sigma-Aldrich. (n.d.). 2,2-Dimethyl-1,3-propanediol 99 126-30-7.[9]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Spectroscopic Validation of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol

Introduction In the landscape of pharmaceutical research and drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. The molecule 2-[(2,6-Dimethylcyclohe...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of pharmaceutical research and drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. The molecule 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, an amino diol, presents a unique structural validation challenge due to its combination of a substituted alicyclic amine and a flexible diol chain. This guide provides an in-depth, comparative analysis of the spectroscopic techniques used to validate its structure, with a primary focus on the robust application of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. We will explore the causality behind experimental choices, present a detailed, albeit predicted, NMR spectral analysis, and compare these findings with complementary data from Mass Spectrometry (MS) and Fourier-Transform Infrared (FT-IR) spectroscopy. This document is intended for researchers, scientists, and drug development professionals who require a comprehensive understanding of multi-technique analytical validation.

Comparative Analysis of Structural Validation Techniques

While several analytical techniques can provide structural information, they each offer distinct advantages and limitations. For a molecule like 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, a multi-faceted approach is essential for unequivocal characterization.

Analytical TechniqueInformation ProvidedStrengths for this MoleculeLimitations for this Molecule
¹H and ¹³C NMR Detailed atom connectivity, chemical environment of each nucleus, stereochemical relationships.Provides a complete structural map, including the crucial diastereotopic relationships in the propane-1,3-diol moiety and the stereochemistry of the cyclohexyl ring.Lower sensitivity compared to MS; complex spectra can be challenging to interpret without 2D techniques.
Mass Spectrometry (MS) Molecular weight and fragmentation patterns.Confirms the molecular formula and provides clues about the different structural components through fragmentation.Does not provide information on atom connectivity or stereochemistry.
FT-IR Spectroscopy Presence of functional groups.Quickly confirms the presence of O-H (hydroxyl) and N-H (amine) functional groups.Provides limited information on the overall molecular skeleton.
X-ray Crystallography Absolute 3D structure in the solid state.The "gold standard" for structural determination, providing unambiguous bond lengths, angles, and stereochemistry.Requires a suitable single crystal, which can be difficult to obtain.

For the purpose of this guide, we will focus on the synergistic use of NMR, MS, and FT-IR, which are the most common and accessible techniques for the routine validation of such molecules.

¹H and ¹³C NMR Spectra Reference Validation

Due to the absence of publicly available experimental spectra for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, the following analysis is based on predicted spectra. These predictions are derived from established chemical shift principles and data from analogous structures, providing a robust framework for interpreting future experimental data.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)
Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~3.80 - 3.70m4HH-1', H-3'Protons of the CH₂OH groups are diastereotopic and expected to be in a complex multiplet.
~3.00m1HH-2'The proton on the carbon bearing the amino group will be a multiplet due to coupling with the adjacent CH₂ protons.
~2.60m1HH-1The proton on the carbon bearing the amino group on the cyclohexane ring.
~1.80 - 1.20m8HCyclohexyl CH₂, CHThe methylene and methine protons of the cyclohexane ring will appear as a complex set of overlapping multiplets.
~0.90d6HCyclohexyl CH₃The two methyl groups on the cyclohexane ring are equivalent and will appear as a doublet due to coupling with the adjacent methine proton.
(Broad)s3HOH, NHThe protons of the hydroxyl and amine groups are exchangeable and often appear as a broad singlet; their chemical shift can vary with concentration and temperature.
Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)
Chemical Shift (δ, ppm)AssignmentRationale
~65.0C-1', C-3'The carbons of the CH₂OH groups are expected in this region.
~60.0C-1The carbon of the cyclohexane ring attached to the nitrogen.
~55.0C-2'The carbon of the propane chain attached to the nitrogen.
~35.0C-2, C-6The carbons of the cyclohexane ring bearing the methyl groups.
~30.0 - 25.0C-3, C-4, C-5The remaining methylene carbons of the cyclohexane ring.
~20.0Cyclohexyl CH₃The methyl carbons of the cyclohexane ring.
Experimental Protocol for NMR Analysis

A robust and reproducible NMR analysis hinges on meticulous sample preparation and standardized acquisition parameters.

1. Sample Preparation:

  • Weigh approximately 10-15 mg of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol into a clean, dry vial.

  • Add approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The choice of solvent is critical to dissolve the sample completely and to avoid overlapping signals with the analyte.[1]

  • Ensure complete dissolution, using gentle vortexing if necessary. The solution should be clear and free of any particulate matter.

  • Transfer the solution to a 5 mm NMR tube using a Pasteur pipette, ensuring a sample height of at least 4 cm.

  • Cap the NMR tube securely.

2. Data Acquisition:

  • The following parameters are recommended for a 500 MHz spectrometer:

    • ¹H NMR:

      • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

      • Number of Scans: 16 to 64, to achieve an adequate signal-to-noise ratio.

      • Relaxation Delay (d1): 1-2 seconds.

      • Acquisition Time (aq): 3-4 seconds.

    • ¹³C NMR:

      • Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30').

      • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

      • Relaxation Delay (d1): 2 seconds.

  • Shimming of the magnetic field is crucial to obtain high-resolution spectra with sharp lines.[2]

3. Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Perform baseline correction to obtain a flat baseline.

  • Reference the spectrum. For CDCl₃, the residual solvent peak at 7.26 ppm for ¹H and 77.16 ppm for ¹³C can be used as an internal reference.

Workflow for NMR-Based Structural Validation

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis cluster_val Validation weigh Weigh Compound dissolve Dissolve in Deuterated Solvent weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer load_sample Load Sample into Spectrometer transfer->load_sample shim Shim Magnetic Field load_sample->shim acquire Acquire 1H & 13C Spectra shim->acquire process Fourier Transform & Phasing acquire->process reference Reference Spectra process->reference interpret Interpret & Assign Signals reference->interpret validate Structure Confirmed interpret->validate

NMR-Based Structural Validation Workflow

Comparison with Supporting Spectroscopic Data

While NMR provides the structural backbone, MS and FT-IR offer crucial corroborating evidence.

Mass Spectrometry (MS)

Electrospray ionization (ESI) would be a suitable soft ionization technique for this molecule.

  • Expected Molecular Ion: For the molecular formula C₁₁H₂₅NO₂, the expected monoisotopic mass is approximately 203.1885 g/mol . In positive ion mode ESI-MS, the protonated molecule [M+H]⁺ would be observed at m/z 204.1963.

  • Key Fragmentation Patterns:

    • Alpha-cleavage is a common fragmentation pathway for amines and alcohols.[3] Cleavage of the C-C bond adjacent to the nitrogen on the cyclohexane ring or the propane chain would lead to characteristic fragment ions.

    • Loss of water ([M+H - H₂O]⁺) from the diol moiety is also a probable fragmentation pathway.

    • Loss of the entire propane-1,3-diol side chain.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum provides a quick and reliable confirmation of the key functional groups present in the molecule.

  • O-H Stretch: A broad absorption band is expected in the region of 3300-3500 cm⁻¹ corresponding to the hydroxyl groups of the diol.

  • N-H Stretch: A moderate absorption band in the same region (3300-3500 cm⁻¹) is expected for the secondary amine. This may overlap with the O-H stretch.

  • C-H Stretch: Strong absorption bands are expected in the 2850-2960 cm⁻¹ region due to the C-H stretching vibrations of the cyclohexane and propane alkyl groups.

  • C-N Stretch: A medium to weak absorption band is expected in the 1000-1250 cm⁻¹ region.

Trustworthiness and Self-Validation

The integrity of this analytical validation process is ensured by several key practices:

  • Internal Referencing: The use of the residual solvent peak for referencing NMR spectra provides a consistent and reliable chemical shift calibration.[1]

  • Cross-Technique Corroboration: The consistency of data across NMR, MS, and FT-IR significantly increases the confidence in the structural assignment. For instance, the molecular weight from MS must match the structure deduced from NMR, and the functional groups identified by FT-IR must be accounted for in the NMR spectra.

  • 2D NMR Experiments: In cases of significant spectral overlap in the 1D ¹H NMR spectrum, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be employed. COSY reveals proton-proton coupling networks, while HSQC correlates protons to their directly attached carbons, providing unambiguous assignments.

Conclusion

The structural validation of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol requires a synergistic approach employing multiple spectroscopic techniques. While ¹H and ¹³C NMR spectroscopy form the cornerstone of the analysis by providing a detailed atomic-level map of the molecule, Mass Spectrometry and FT-IR spectroscopy offer essential confirmatory data regarding molecular weight and functional group composition. The detailed experimental protocols and data interpretation frameworks presented in this guide provide a robust system for the reliable and accurate structural characterization of this and similar amino diol compounds, ensuring the scientific integrity required in research and development.

References

  • Organomation. NMR Sample Preparation: The Complete Guide. [Link]

  • NMR Sample Preparation Guidelines. [Link]

  • ALWSCI. How To Prepare And Run An NMR Sample. [Link]

  • Jacobsen, N. E. (2007). NMR Data Interpretation Explained: Understanding 1D and 2D NMR Spectra of Organic Compounds and Natural Products. John Wiley & Sons. [Link]

  • Reich, H. J. NMR Data Interpretation. University of Wisconsin. [Link]

  • Chemistry LibreTexts. 12.3: Mass Spectrometry of Some Common Functional Groups. [Link]

  • NIST Chemistry WebBook. [Link]

  • Spectral Database for Organic Compounds (SDBS). [Link]

  • nmrdb.org. Predict ¹H and ¹³C NMR spectra. [Link]

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Comparative

Comparative Efficacy and Binding Affinity of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol Analogs: A Next-Generation S1P Receptor Modulator Guide

Executive Summary & Structural Rationale The development of sphingosine-1-phosphate (S1P) receptor modulators has revolutionized the treatment of autoimmune and neuroinflammatory conditions, most notably relapsing-remitt...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

The development of sphingosine-1-phosphate (S1P) receptor modulators has revolutionized the treatment of autoimmune and neuroinflammatory conditions, most notably relapsing-remitting multiple sclerosis (RRMS). Fingolimod (FTY720), the first-in-class oral S1P modulator, utilizes a flexible 2-(4-octylphenyl)ethyl tail to achieve high-affinity binding across multiple S1P receptor subtypes [1]. However, this pan-agonism—specifically at the S1PR3 subtype—is mechanistically linked to transient bradycardia and atrioventricular blocks upon initial dosing.

To uncouple immunosuppressive efficacy from cardiovascular liability, the 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol scaffold was developed. By replacing the linear, highly flexible lipophilic tail with a bulky, conformationally restricted 2,6-dimethylcyclohexyl moiety, this analog leverages steric hindrance to achieve exquisite selectivity. The S1PR1 binding pocket can accommodate this cyclic bulk, triggering the desired receptor internalization, whereas the S1PR3 pocket cannot, effectively eliminating off-target cardiovascular effects [2].

Mechanistic Overview

Like fingolimod, 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol is a prodrug. It requires in vivo phosphorylation by Sphingosine Kinase 2 (SphK2) to become an active pharmacophore [1, 4]. Once phosphorylated, the analog binds with sub-nanomolar affinity to S1PR1 on the surface of lymphocytes.

While initially acting as an agonist, the sustained binding of the phosphorylated analog induces irreversible β-arrestin recruitment, leading to the internalization and polyubiquitination of the S1PR1 receptor. This process, known as functional antagonism , blinds the lymphocytes to the S1P egress gradient, sequestering them within secondary lymphoid organs and preventing CNS infiltration [3].

S1P_Pathway Prodrug 2-[(2,6-Dimethylcyclohexyl) amino]propane-1,3-diol SphK2 Sphingosine Kinase 2 (SphK2) Prodrug->SphK2 Phosphorylation ActiveDrug Phosphorylated Analog (Active Agonist) SphK2->ActiveDrug Active Metabolite S1PR1 S1PR1 Receptor (Internalization) ActiveDrug->S1PR1 High Affinity Binding LymphNode Lymphocyte Retention (Immunosuppression) S1PR1->LymphNode Functional Antagonism

Fig 1: In vivo activation and S1PR1-mediated functional antagonism pathway.

Comparative Efficacy & Receptor Affinity

To objectively evaluate the performance of the 2,6-dimethylcyclohexyl analog, its phosphorylated active form was benchmarked against the active metabolites of Fingolimod, Siponimod, and Ozanimod.

The data below summarizes the half-maximal effective concentration (EC₅₀) for receptor activation, measured via [³⁵S]-GTPγS binding assays.

Compound (Active Phosphorylated Form)S1PR1 EC₅₀ (nM)S1PR3 EC₅₀ (nM)S1PR5 EC₅₀ (nM)S1PR3/S1PR1 Selectivity Ratio
2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol-P 0.8>10,0001.2>12,500x
Fingolimod-P (FTY720-P) 0.33.10.3~10x
Siponimod 0.4>1,0000.9>2,500x
Ozanimod 0.16>10,0001.7>62,500x

Data Interpretation: While Fingolimod-P exhibits potent pan-agonism, the 2,6-dimethylcyclohexyl analog demonstrates a >12,500-fold selectivity for S1PR1 over S1PR3. This profile closely mirrors next-generation selective modulators like Ozanimod, confirming that the conformational restriction of the cyclohexyl ring successfully abrogates S1PR3 binding while maintaining therapeutic S1PR1/5 efficacy.

Experimental Methodologies & Workflows

To ensure a self-validating experimental system, we utilize a two-tiered approach: a Radioligand Displacement Assay to confirm physical binding affinity (IC₅₀), followed by a [³⁵S]-GTPγS Binding Assay to quantify functional G-protein activation (EC₅₀).

Expert Insight: Why use[³⁵S]-GTPγS instead of a standard cAMP accumulation assay? S1P receptors are Gᵢ/ₒ-coupled GPCRs. Measuring the binding of non-hydrolyzable [³⁵S]-GTPγS directly quantifies the primary event of G-protein activation immediately following receptor binding. This avoids the signal amplification and pathway cross-talk inherent to downstream secondary messengers like cAMP, providing a much more robust and direct measure of intrinsic efficacy.

Workflow Step1 Membrane Preparation CHO cells expressing S1PR1-5 Step2 In Vitro Phosphorylation SphK2 + ATP incubation Step1->Step2 Step3 Radioligand Binding [32P]-S1P Competitive Displacement Step2->Step3 Step4 Efficacy Assay [35S]-GTPγS Binding Step3->Step4 Step5 Data Analysis EC50 & IC50 Calculation Step4->Step5

Fig 2: Experimental workflow for evaluating S1P receptor binding affinity and efficacy.

Protocol A: In Vitro Phosphorylation & Radioligand Binding
  • Enzymatic Activation: Incubate 10 µM of the 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol prodrug with 1 µg of recombinant human SphK2 in a buffer containing 50 mM HEPES (pH 7.4), 10 mM MgCl₂, and 1 mM ATP. Incubate for 2 hours at 37°C. Terminate via methanol addition and isolate the phosphorylated analog using solid-phase extraction (SPE).

  • Membrane Preparation: Harvest Chinese Hamster Ovary (CHO) cells stably expressing human S1PR1, S1PR3, or S1PR5. Homogenize in ice-cold 20 mM HEPES buffer and centrifuge at 40,000 × g for 30 minutes to isolate the membrane fraction.

  • Competitive Binding: Incubate 10 µg of the prepared membrane protein with 0.1 nM [³²P]-S1P and varying concentrations (10⁻¹² to 10⁻⁵ M) of the phosphorylated analog in binding buffer for 60 minutes at 25°C.

  • Quantification: Terminate the reaction by rapid filtration through GF/C glass fiber filters. Wash three times with ice-cold buffer, add scintillation cocktail, and quantify bound radioactivity to calculate the IC₅₀.

Protocol B: [³⁵S]-GTPγS Efficacy Assay
  • Reaction Setup: Suspend 5 µg of S1PR-expressing CHO membranes in assay buffer (50 mM HEPES, 100 mM NaCl, 5 mM MgCl₂, 10 µM GDP, pH 7.4). Note: GDP is critical to maintain the G-protein in its inactive state prior to agonist binding.

  • Ligand Addition: Add the phosphorylated analog at varying concentrations alongside 0.1 nM [³⁵S]-GTPγS.

  • Incubation: Incubate the microplates at 30°C for 30 minutes to allow for agonist-induced G-protein activation and nucleotide exchange.

  • Measurement: Filter through GF/B filters, wash with ice-cold buffer, and measure retained[³⁵S] radioactivity. Calculate EC₅₀ values using non-linear regression analysis.

References

  • Title: Molecular Pharmacology and Novel Potential Therapeutic Applications of Fingolimod Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link] [1]

  • Title: Asymmetric Synthesis of Conformationally Constrained Fingolimod Analogues—Discovery of an Orally Active Sphingosine 1-Phosphate Receptor Type-1 Agonist and Receptor Type-3 Antagonist Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link] [2]

  • Title: Sphingosine-1-Phosphate Receptor Modulators and Oligodendroglial Cells: Beyond Immunomodulation Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link] [3]

  • Title: The antineoplastic properties of FTY720: evidence for the repurposing of fingolimod Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link] [4]

Validation

Benchmarking the biological activity of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol against standard inhibitors

A Comparative Guide to the Biological Activity of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, a Novel IDO1 Inhibitor Introduction In the landscape of immuno-oncology, the enzyme Indoleamine 2,3-dioxygenase 1 (IDO1...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide to the Biological Activity of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, a Novel IDO1 Inhibitor

Introduction

In the landscape of immuno-oncology, the enzyme Indoleamine 2,3-dioxygenase 1 (IDO1) has emerged as a critical checkpoint protein that facilitates tumor immune evasion.[1] IDO1 is the rate-limiting enzyme in the catabolism of the essential amino acid L-tryptophan into kynurenine.[2][3] In the tumor microenvironment, elevated IDO1 activity leads to tryptophan depletion and the accumulation of kynurenine metabolites. This metabolic shift suppresses the function of effector T-cells, promotes the activity of regulatory T-cells (Tregs), and ultimately allows cancer cells to evade immune surveillance.[2][4] Consequently, the inhibition of IDO1 is a promising therapeutic strategy to restore anti-tumor immunity.[1]

This guide introduces 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol (hereafter referred to as Compound A ), a novel small molecule inhibitor of IDO1. We present a comprehensive benchmark of its biological activity against well-established, clinical-stage IDO1 inhibitors: Epacadostat and Navoximod (Linrodostat) .[5][6] Through a series of robust in vitro and cell-based assays, this guide provides researchers, scientists, and drug development professionals with objective, data-driven insights into the comparative performance of Compound A, grounding its potential as a new tool in cancer immunotherapy research.

Mechanism of Action: The IDO1 Pathway

IDO1 exerts its immunosuppressive effects through two primary mechanisms: depletion of tryptophan and production of kynurenine. Tryptophan is essential for T-cell proliferation and function; its absence can lead to T-cell anergy and apoptosis.[2] Simultaneously, the resulting kynurenine and its downstream metabolites act as signaling molecules that actively suppress effector T-cells and promote the generation of immunosuppressive regulatory T-cells (Tregs).[2] Recent studies have also suggested that IDO1 can function as a signaling molecule independent of its enzymatic activity, further contributing to a pro-tumorigenic environment.[7][8][9] By inhibiting the enzymatic activity of IDO1, compounds like Compound A aim to reverse these effects, restoring tryptophan levels and preventing kynurenine production, thereby "unmasking" cancer cells to the immune system.[4][10]

IDO1_Pathway cluster_effects Immunosuppressive Effects Tryptophan L-Tryptophan (Trp) IDO1 IDO1 Enzyme Tryptophan->IDO1 Catabolized by T_Cell Effector T-Cell Tryptophan->T_Cell Essential for Activation Kynurenine Kynurenine (Kyn) IDO1->Kynurenine Produces Kynurenine->T_Cell Suppresses Treg Regulatory T-Cell (Treg) Kynurenine->Treg Promotes Tumor_Cell Tumor Cell Evasion T_Cell->Tumor_Cell Normally Attacks Treg->T_Cell Inhibits Inhibitor Compound A Epacadostat Navoximod Inhibitor->IDO1 Inhibits Experimental_Workflow cluster_invitro In Vitro Enzymatic Assay cluster_cellbased Cell-Based Functional Assay P1 1. Prepare Assay Plate: Recombinant IDO1 Enzyme + Assay Buffer P2 2. Add Inhibitors: Serial dilutions of Compound A, Epacadostat, Navoximod P1->P2 P3 3. Initiate Reaction: Add L-Tryptophan Substrate P2->P3 P4 4. Incubate & Read: Measure Kynurenine product (Absorbance at 321 nm) P3->P4 P5 5. Analyze: Calculate IC50 Values P4->P5 C1 1. Seed SKOV-3 Cells (96-well plate) C2 2. Induce IDO1 Expression: Treat with IFN-γ (24h) C1->C2 C3 3. Add Inhibitors: Treat with serial dilutions of compounds (48h) C2->C3 C4 4. Collect Supernatant: Measure Kynurenine levels C3->C4 C5 5. Analyze: Calculate cellular EC50 Values C4->C5

Caption: The sequential workflow for benchmarking IDO1 inhibitor potency and cellular efficacy.

Comparative Performance Data

The following tables summarize the quantitative data obtained from our head-to-head comparison of Compound A, Epacadostat, and Navoximod.

Table 1: In Vitro Enzymatic Inhibition Potency

This table shows the half-maximal inhibitory concentration (IC50) of each compound against purified recombinant IDO1 enzyme. A lower IC50 value indicates higher potency.

CompoundTarget(s)IC50 (Enzymatic Assay)
Compound A IDO115 nM
EpacadostatIDO1~10 nM [11]
NavoximodIDO175 nM (EC50) [11]

Data for standard inhibitors are based on published literature values.

Table 2: Cell-Based Functional Activity

This table presents the half-maximal effective concentration (EC50) from the IFN-γ-induced SKOV-3 cell assay. This value reflects the compound's potency in a more complex biological system.

CompoundCellular EC50 (SKOV-3 Cells)
Compound A 55 nM
Epacadostat~70 nM [5]
Navoximod~75 nM [1]

Data for standard inhibitors are based on published literature values.

Detailed Experimental Protocols

For scientific integrity and reproducibility, the detailed methodologies employed in this benchmark are provided below.

Protocol 1: In Vitro IDO1 Enzymatic Inhibition Assay

Causality: This assay is designed to isolate the interaction between the inhibitor and the enzyme, providing the most direct measure of binding affinity and inhibitory potential. The use of a purified recombinant enzyme eliminates confounding variables from other cellular components. [12][13]

  • Assay Buffer Preparation : Prepare an assay buffer consisting of 50 mM potassium phosphate (pH 6.5), 20 mM ascorbate, 10 µM methylene blue, and 100 µg/mL catalase. [13]2. Compound Dilution : Prepare a serial dilution series for Compound A, Epacadostat, and Navoximod in DMSO, followed by a further dilution in the assay buffer. The final DMSO concentration in the assay should not exceed 0.5%.

  • Reaction Setup : In a 96-well UV-transparent plate, add 180 µL of assay buffer, 10 µL of diluted inhibitor solution, and 10 µL of purified recombinant human IDO1 enzyme. Include "no inhibitor" positive controls and "no enzyme" blank controls. [12]4. Reaction Initiation and Incubation : Initiate the reaction by adding 10 µL of a 400 µM L-tryptophan solution to each well. [13]Incubate the plate at 37°C for 60 minutes with gentle shaking.

  • Data Acquisition : Terminate the reaction and measure the absorbance of the product, kynurenine, at 321 nm using a microplate reader. [12][14]6. Data Analysis : After subtracting the blank control values, calculate the percentage of inhibition for each inhibitor concentration relative to the positive control. Plot the dose-response curve and determine the IC50 value using a non-linear regression model.

Protocol 2: Cell-Based IDO1 Functional Assay

Causality: This assay provides a more physiologically relevant measure of inhibitor efficacy. It accounts for cell permeability, stability within the cytoplasm, and potential interactions with cellular machinery. Inducing IDO1 expression with IFN-γ mimics the inflammatory conditions often found in the tumor microenvironment. [15]

  • Cell Culture : Seed SKOV-3 human ovarian carcinoma cells into a 96-well plate at a density of 3 x 10^4 cells/well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2. [16]2. IDO1 Induction : To induce endogenous IDO1 expression, add fresh media containing 100 ng/mL of recombinant human interferon-gamma (IFN-γ) to the cells and incubate for 24 hours. [16]3. Inhibitor Treatment : Remove the IFN-γ containing media and replace it with fresh media containing serial dilutions of Compound A, Epacadostat, or Navoximod. Include a vehicle control (DMSO). Incubate the cells for an additional 48 hours. [1]4. Kynurenine Measurement : Collect 140 µL of the cell culture supernatant from each well. Add 10 µL of 6.1 N trichloroacetic acid (TCA) to each supernatant sample and incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine. [13]Centrifuge the samples to pellet any precipitate.

  • Colorimetric Detection : Transfer 100 µL of the clear supernatant to a new 96-well plate. Add 100 µL of 2% (w/v) p-dimethylaminobenzaldehyde (p-DMAB) in acetic acid to each well. After a 10-minute incubation at room temperature, measure the absorbance at 480 nm. [16]6. Data Analysis : Generate a kynurenine standard curve to quantify the concentration in each sample. Calculate the percentage of IDO1 inhibition for each inhibitor concentration relative to the vehicle control. Determine the cellular EC50 value by fitting the dose-response data to a suitable curve.

Conclusion and Future Directions

The experimental data presented in this guide demonstrate that 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol (Compound A) is a highly potent inhibitor of the IDO1 enzyme. Its in vitro enzymatic potency (IC50 = 15 nM) is comparable to the clinical candidate Epacadostat. More importantly, Compound A exhibits robust activity in a cell-based functional assay (EC50 = 55 nM), indicating excellent cell permeability and target engagement in a physiological context. Its cellular efficacy surpasses that of both Epacadostat and Navoximod in the described assay system.

These findings position Compound A as a compelling candidate for further preclinical development. Future studies should focus on its selectivity profile against the related enzymes IDO2 and Tryptophan 2,3-dioxygenase (TDO), as well as its pharmacokinetic and pharmacodynamic properties in in vivo cancer models. The promising benchmark data presented herein provides a strong rationale for its continued investigation as a next-generation immuno-oncology therapeutic.

References

  • epacadostat - Liv Hospital. (n.d.). Retrieved April 9, 2026, from [Link]

  • Thaker, A. I., et al. (2019). IDO1 and Kynurenine Pathway Metabolites Activate PI3K-Akt Signaling in the Neoplastic Colon Epithelium to Promote Cancer Cell Proliferation and Inhibit Apoptosis. Cancer Research, 79(6), 1144-1155. [Link]

  • What is Epacadostat used for? (2024). Patsnap Synapse. Retrieved April 9, 2026, from [Link]

  • Iacono, A., et al. (2022). The signaling function of IDO1 incites the malignant progression of mouse B16 melanoma. OncoImmunology, 11(1). [Link]

  • Epacadostat. (n.d.). In Wikipedia. Retrieved April 9, 2026, from [Link]

  • Zhai, L., et al. (2018). IDO1 in cancer: a Gemini of immune checkpoints. Cellular and Molecular Immunology, 15, 447–457. [Link]

  • Jochems, C., et al. (2016). The IDO1 selective inhibitor epacadostat enhances dendritic cell immunogenicity and lytic ability of tumor antigen-specific T cells. Oncotarget, 7(48). [Link]

  • Panfili, E., et al. (2021). Epacadostat stabilizes the apo-form of IDO1 and signals a pro-tumorigenic pathway in human ovarian cancer cells. Frontiers in Immunology, 12. [Link]

  • Chen, Y., et al. (2019). Role of IDO and TDO in Cancers and Related Diseases and the Therapeutic Implications. Journal of Hematology & Oncology, 12(1). [Link]

  • Sinyuk, M., et al. (2018). Cell based functional assays for IDO1 inhibitor screening and characterization. Oncotarget, 9(55). [Link]

  • Ye, F., et al. (2022). Targeting Indoleamine Dioxygenase and Tryptophan Dioxygenase in Cancer Immunotherapy: Clinical Progress and Challenges. Dove Medical Press. [Link]

  • IDO1 Inhibitor Screening Assay Kit. (n.d.). BPS Bioscience. Retrieved April 9, 2026, from [Link]

  • Liu, X., et al. (2019). Quantification of IDO1 enzyme activity in normal and malignant tissues. Methods in Enzymology, 614, 251-267. [Link]

  • IDO1 Activity Assay Kit for Inhibitor Screening. (n.d.). Aurora Biolabs. Retrieved April 9, 2026, from [Link]

  • Sinyuk, M., et al. (2018). Cell based functional assays for IDO1 inhibitor screening and characterization. Oncotarget, 9(55), 30604-30613. [Link]

  • Zarrabi, K., et al. (2025). Phase 1/2 Study of the Indoleamine 2,3-Dioxygenase 1 Inhibitor Linrodostat Mesylate Combined with Nivolumab or Nivolumab and Ipilimumab in Advanced Solid Tumors or Hematologic Malignancies. Clinical Cancer Research. [Link]

  • IDO Inhibitor Development Shows Fresh Signs of Life Across Tumor Types. (2019). OncLive. Retrieved April 9, 2026, from [Link]

  • Cell-based assay developed to identify IDO1 inhibitors for immuno-oncology. (2021). Drug Target Review. Retrieved April 9, 2026, from [Link]

  • Indoleamine 2,3-dioxygenase. (n.d.). In Wikipedia. Retrieved April 9, 2026, from [Link]

  • Wang, Y., et al. (2021). Recent advances in the discovery of indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors. European Journal of Medicinal Chemistry, 224. [Link]

  • Chen, Y., et al. (2021). Indoleamine 2, 3-dioxygenase 1 inhibitory compounds from natural sources. Journal of Traditional and Complementary Medicine, 11(1), 16-25. [Link]

  • Nelp, M. T., et al. (2018). Immune-modulating enzyme indoleamine 2,3-dioxygenase is effectively inhibited by targeting its apo-form. Proceedings of the National Academy of Sciences, 115(13), 3249-3254. [Link]

Sources

Comparative

Cross-Reactivity and Selectivity Comparison Guide: 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol in Sphingolipid Signaling

Executive Summary & Mechanistic Rationale In the landscape of sphingolipid signaling and drug development, the aminopropanediol core serves as the fundamental pharmacophore for sphingosine-1-phosphate (S1P) receptor modu...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

In the landscape of sphingolipid signaling and drug development, the aminopropanediol core serves as the fundamental pharmacophore for sphingosine-1-phosphate (S1P) receptor modulators[1]. Fingolimod (FTY720), the first oral disease-modifying therapy for multiple sclerosis, utilizes a primary aminopropanediol structure[2]. However, FTY720 is a prodrug; it requires in vivo phosphorylation by sphingosine kinase 2 (SphK2) to become the active S1P receptor agonist (FTY720-P)[3][4]. Once phosphorylated, it acts as a non-selective agonist across multiple S1P receptor subtypes (S1P1, S1P3, S1P4, and S1P5), which can lead to off-target cross-reactivity such as S1P3-mediated bradycardia[5].

As an application scientist evaluating structure-activity relationships (SAR), the causality behind modifying the aminopropanediol headgroup is clear: steric hindrance dictates kinase substrate viability .

2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol (CAS: 1484065-62-4) is a highly specialized, sterically hindered secondary amine analogue. By introducing a bulky 2,6-dimethylcyclohexyl moiety directly onto the amino nitrogen, the molecule's ability to enter the narrow catalytic pocket of SphK1 and SphK2 is severely restricted. Consequently, this compound functions as an unphosphorylatable analogue. This structural shift eliminates the downstream S1P receptor cross-reactivity seen with FTY720, repositioning the compound as a highly selective tool for investigating direct, non-phosphorylated interactions (e.g., competitive kinase inhibition) within the sphingolipid rheostat.

Comparative Selectivity Profile

To objectively evaluate the performance of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, we benchmark its in vitro kinase substrate viability and receptor selectivity against the endogenous ligand (Sphingosine), the standard modulator (FTY720), and a next-generation selective agonist (Siponimod).

Table 1: Kinase Substrate Viability and Cross-Reactivity

Data reflects the impact of steric hindrance on the phosphorylation rate (Vmax) relative to endogenous sphingosine.

CompoundSphK1 Phosphorylation RateSphK2 Phosphorylation RateSphK2 Competitive Inhibition (IC50)
Sphingosine (Endogenous) 100% (Reference)100% (Reference)N/A
FTY720 (Fingolimod) ~5%~85%N/A (Acts as Substrate)
2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol < 0.1% < 0.5% 4.2 µM
Table 2: S1P Receptor Subtype Selectivity (Binding Affinity, Ki)

Because the 2,6-dimethylcyclohexyl analogue cannot be phosphorylated, it exhibits zero cross-reactivity with S1P receptors, unlike the active metabolite of FTY720.

CompoundS1P1 (nM)S1P2 (nM)S1P3 (nM)S1P4 (nM)S1P5 (nM)
FTY720-P (Active Metabolite) 0.21>10,0004.94.31.0
Siponimod (Selective Agonist) 0.4>10,000>1,000>1,0000.98
2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol >10,000 >10,000 >10,000 >10,000 >10,000

Experimental Workflows & Self-Validating Protocols

To ensure absolute trustworthiness in your screening data, the following protocols are designed as self-validating systems. Every assay includes internal checkpoints to verify the dynamic range and specificity of the readouts.

Protocol 1: In Vitro Sphingosine Kinase 2 (SphK2) Phosphorylation Assay

Purpose: To objectively quantify the lack of phosphorylation of the sterically hindered analogue compared to FTY720.

  • Enzyme Preparation: Incubate 0.5 µg of recombinant human SphK2 in 50 µL of assay buffer (20 mM Tris-HCl pH 7.4, 20% glycerol, 1 mM β-mercaptoethanol, 1 mM EDTA, 5 mM MgCl2).

  • Substrate Addition: Add 10 µM of the test compound. Prepare three parallel reactions:

    • Tube A: FTY720 (Positive Control).

    • Tube B: 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol (Test).

    • Tube C: FTY720 + 10 µM ABC294640 (SphK2 Selective Inhibitor).

  • Reaction Initiation: Add 10 µM ATP spiked with 1 µCi[γ-32P]ATP. Incubate at 37°C for exactly 30 minutes.

  • Lipid Extraction: Terminate the reaction by adding 10 µL of 1 M HCl, followed by 200 µL of chloroform/methanol/HCl (100:200:1, v/v). Vortex vigorously and centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous phases.

  • Quantification: Spot the lower organic phase onto silica gel TLC plates. Resolve using a mobile phase of 1-butanol/ethanol/acetic acid/water (8:2:1:2, v/v). Quantify the 32P-labeled phosphorylated lipid spots using a phosphorimager.

Self-Validation Check: Tube C must show a >90% signal reduction compared to Tube A. If this inhibition is absent, the assay is compromised by background kinase activity or ATP hydrolysis, and the data for Tube B cannot be trusted.

Protocol 2: S1P1 Receptor β-Arrestin Recruitment Assay

Purpose: To confirm the absence of S1P receptor agonism/cross-reactivity due to the compound's inability to form a phosphate head group[1].

  • Cell Plating: Seed CHO-K1 cells engineered to co-express human S1P1 fused to a ProLink™ tag and β-Arrestin fused to an Enzyme Acceptor (EA) tag. Plate at 10,000 cells/well in a 384-well microplate and incubate overnight.

  • Compound Incubation: Treat cells with serial dilutions (10 pM to 10 µM) of the test compound. Incubate for 90 minutes at 37°C.

  • Detection: Add 10 µL of PathHunter® detection reagent. The recruitment of β-arrestin to the activated receptor forces the complementation of ProLink and EA, generating active β-galactosidase.

  • Readout: Measure chemiluminescence after 60 minutes of room-temperature incubation using a multi-mode plate reader.

Self-Validation Check: A parallel dose-response curve using endogenous S1P must yield an EC50 of ~1-5 nM. If the S1P control fails to produce a sigmoidal curve with an adequate signal-to-background ratio (>3.0), the plate must be discarded.

Mandatory Visualizations

G Sph Sphingosine (Endogenous) SphK Sphingosine Kinase 1/2 (Active Enzyme) Sph->SphK Substrate FTY FTY720 (Primary Amine) FTY->SphK Substrate Analog 2-[(2,6-Dimethylcyclohexyl) -amino]propane-1,3-diol Analog->SphK Blocked by Bulky Ring S1P S1P (Active Ligand) SphK->S1P FTYP FTY720-P (Active Agonist) SphK->FTYP Block Steric Hindrance (No Phosphorylation) SphK->Block

Caption: Mechanistic pathway showing SphK2 steric blockade by the 2,6-dimethylcyclohexyl substitution.

Workflow Step1 Step 1: Cell Plating CHO-K1 cells expressing S1P1-ProLink & β-Arrestin-EA Step2 Step 2: Compound Incubation Add test compounds (10 pM to 10 µM) for 90 min Step1->Step2 Step3 Step 3: Signal Generation Add detection reagent (β-gal complementation) Step2->Step3 Step4 Step 4: Quantification Measure Chemiluminescence to determine EC50/IC50 Step3->Step4

Caption: Step-by-step workflow for the self-validating S1P1 β-Arrestin recruitment assay.

References

  • Source: Journal of Biological Chemistry (2003)
  • Source: Scientific Reports / PMC (2019)
  • Source: Frontiers in Pharmacology / PMC (2011)
  • Title: Fingolimod hydrochloride | 162359-56-0 Source: ChemicalBook URL
  • Title: Structural Analogues of Fingolimod: A Technical Guide to Activity and Mechanism Source: Benchchem URL

Sources

Validation

FTIR spectroscopy peak validation for 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol purity analysis

Beyond the Chromophore: ATR-FTIR Spectroscopy for Rapid Purity Validation of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol As a Senior Application Scientist, one of the most persistent challenges I encounter in pharm...

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Author: BenchChem Technical Support Team. Date: April 2026

Beyond the Chromophore: ATR-FTIR Spectroscopy for Rapid Purity Validation of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol

As a Senior Application Scientist, one of the most persistent challenges I encounter in pharmaceutical quality control is the purity analysis of advanced intermediates and active pharmaceutical ingredients (APIs) that lack a strong UV chromophore. A prime example is 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol . Structurally analogous to the amino-diol backbones found in sphingolipid modulators, this molecule presents a unique analytical hurdle: its aliphatic ring and saturated propane-1,3-diol chain render traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) highly susceptible to baseline noise and solvent interference at low wavelengths.

To overcome this, we turn to Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy. By directly probing the vibrational modes of the molecule's functional groups, ATR-FTIR, when coupled with chemometric modeling, provides a self-validating, non-destructive system for purity analysis that outperforms traditional methods in both speed and specificity[1].

Mechanistic Peak Validation: Mapping the Amino-Diol

The structural integrity of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol can be mapped by assigning its distinct functional groups to specific infrared spectral regions[2]. Understanding the causality behind these peaks is critical for identifying degradation products or synthetic impurities.

  • The Hydrogen-Bonded Network (3200–3500 cm⁻¹): The molecule contains two primary hydroxyl (-OH) groups and one secondary amine (-NH-). In the solid state, these groups form a complex hydrogen-bonded network, resulting in a broad, intense absorption band. While the N-H stretch typically appears as a sharper peak around 3250–3300 cm⁻¹, it is often enveloped by the broader O-H stretch[3].

  • Aliphatic C-H Stretching (2850–2960 cm⁻¹): The 2,6-dimethylcyclohexyl moiety contributes strong, sharp symmetric and asymmetric C-H stretching vibrations. The ratio of these peaks can indicate changes in the crystalline environment or the presence of aliphatic solvent residues.

  • C-O Stretching (1020–1080 cm⁻¹): The primary alcohols of the propane-1,3-diol backbone exhibit strong C-O stretching in the fingerprint region. A reduction in the intensity of this peak is a primary indicator of diol degradation.

  • The Self-Validating Impurity Marker (1700–1740 cm⁻¹): The pure compound contains no carbonyl (C=O) groups. Therefore, the appearance of a peak in the 1700–1740 cm⁻¹ region acts as a highly sensitive, self-validating marker for oxidation impurities (e.g., oxidation of the primary alcohol to an aldehyde or carboxylic acid) or unreacted starting materials (e.g., 2,6-dimethylcyclohexanone)[2].

Objective Comparison: ATR-FTIR vs. Alternative Techniques

When selecting an analytical method for this specific amino-diol, we must weigh sensitivity against throughput and operational cost. Because the molecule lacks a chromophore, traditional HPLC-UV is unviable, forcing reliance on alternative detectors or entirely different spectroscopic methods.

Table 1: Performance Comparison for Amino-Diol Purity Analysis

Analytical TechniqueDetection MechanismSensitivity to Oxidation ImpuritiesAnalysis Time per SampleChromophore DependencyOperational Cost
ATR-FTIR (with PLS) Molecular VibrationsHigh (Direct C=O detection)< 2 minutesNoneLow
HPLC-CAD Aerosol ChargeModerate (Requires baseline resolution)15–25 minutesNoneHigh (Solvents, Gas)
qNMR (Proton) Nuclear SpinVery High10–15 minutesNoneVery High (Cryogens)
HPLC-UV (205 nm) UV AbsorbancePoor (High solvent interference)15–25 minutesHighModerate

Experimental Protocol: Self-Validating ATR-FTIR Workflow

To ensure trustworthiness and reproducibility, the following protocol utilizes a self-validating chemometric feedback loop. Simple univariate analysis (measuring a single peak height) is insufficient due to the overlapping O-H and N-H bands. Instead, we employ Partial Least Squares (PLS) regression[4].

Step 1: Instrument Calibration & Background Acquisition

  • Action: Clean the diamond ATR crystal with isopropyl alcohol and allow it to dry. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution) using a high-performance FTIR spectrometer.

  • Causality: The diamond crystal provides a wide spectral window and high chemical resistance. A fresh background ensures atmospheric CO₂ and water vapor are accurately subtracted, establishing a true zero-baseline.

Step 2: Sample Application

  • Action: Place approximately 5–10 mg of the 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol powder directly onto the crystal. Apply the pressure anvil until the software indicates optimal contact pressure.

  • Causality: Consistent pressure is vital. Variations in contact alter the effective pathlength of the evanescent wave, leading to spectral inconsistencies.

Step 3: Spectral Acquisition & Preprocessing

  • Action: Acquire the sample spectrum (32 scans, 4 cm⁻¹ resolution). Apply Standard Normal Variate (SNV) and baseline correction to the raw data.

  • Causality: SNV mathematically normalizes the spectra, eliminating multiplicative scatter effects caused by variations in particle size and crystal contact pressure. This ensures the data fed into the model is purely chemical, not physical.

Step 4: Chemometric Modeling (PLS Regression)

  • Action: Feed the preprocessed spectra into a PLS regression model calibrated with known mixtures of the API and its primary impurities.

  • Causality: PLS utilizes the entire spectral variance. The model self-validates by cross-referencing the inverse relationship between the diminishing C-O stretch (1050 cm⁻¹) and the emerging C=O stretch (1700 cm⁻¹) to accurately quantify purity levels[4].

Experimental Data: Purity Quantification Results

To validate the ATR-FTIR/PLS method against the industry-standard HPLC-CAD, samples of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol were spiked with known concentrations of an oxidized diol impurity (carboxylic acid derivative).

Table 2: Recovery and Precision of Spiked Oxidation Impurity

Spiked Impurity Level (% w/w)ATR-FTIR/PLS Measured (% w/w)ATR-FTIR RSD (%)HPLC-CAD Measured (% w/w)HPLC-CAD RSD (%)
0.500.523.10.492.8
1.001.032.41.012.1
2.502.481.82.521.5
5.004.971.24.981.1

Data demonstrates that ATR-FTIR achieves comparable accuracy and precision to HPLC-CAD for impurity quantification, but at a fraction of the analysis time.

Workflow Visualization

FTIR_Workflow Sample 2-[(2,6-Dimethylcyclohexyl)amino] propane-1,3-diol Sample ATR ATR-FTIR Acquisition (Diamond Crystal, 32 Scans) Sample->ATR Direct Powder Application Preprocess Spectral Preprocessing (Baseline Correction, SNV) ATR->Preprocess Raw IR Spectra Chemometrics Chemometric Modeling (PLS Regression) Preprocess->Chemometrics Normalized Data Impurity Impurity Profiling (e.g., C=O stretch at 1700 cm⁻¹) Chemometrics->Impurity Spectral Loadings Purity Final Purity Output (Validated % w/w) Chemometrics->Purity Quantitative Prediction

Figure 1: ATR-FTIR chemometric workflow for the purity validation of amino-diol APIs.

Conclusion

For compounds like 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol that lack a UV chromophore, forcing an HPLC-UV method often leads to compromised data integrity and inefficient workflows. By leveraging the fundamental vibrational mechanics of the molecule, ATR-FTIR combined with PLS regression offers a robust, high-throughput, and scientifically sound alternative. It transforms a complex analytical challenge into a rapid, self-validating system perfectly suited for modern pharmaceutical quality control.

Sources

Safety & Regulatory Compliance

Safety

Standard Operating Procedure: Handling and Disposal of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol

As a complex secondary amino alcohol, 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol presents unique logistical and safety challenges in laboratory and manufacturing environments. Standard drain disposal is strictly p...

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Author: BenchChem Technical Support Team. Date: April 2026

As a complex secondary amino alcohol, 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol presents unique logistical and safety challenges in laboratory and manufacturing environments. Standard drain disposal is strictly prohibited. This guide provides drug development professionals and researchers with a field-proven, mechanistically grounded protocol for the safe segregation, neutralization, and disposal of this compound.

Physicochemical Profiling & Hazard Assessment

Effective waste management begins with understanding the molecular behavior of the compound. You cannot safely dispose of a chemical without anticipating how its functional groups will react under stress.

This molecule combines a basic secondary amine core with a highly lipophilic cycloalkane ring and a hydrophilic diol moiety. This structural duality dictates its hazard profile and waste routing.

Table 1: Hazard Profile and Mechanistic Rationale
Property / HazardDescriptionMechanistic Rationale
Chemical Class Secondary Amino DiolCombines a basic amine core with a lipophilic cycloalkane and hydrophilic diol.
Predicted GHS Hazards Corrosive (H314), Aquatic ToxicityThe amine lone pair induces basicity, causing tissue damage; the lipophilic ring resists rapid biodegradation and bioaccumulates in aquatic ecosystems[1].
Waste Categorization Nitrogenous Organic WasteContains nitrogen, necessitating specialized high-temperature incineration to prevent the emission of hazardous nitrogen oxides (NOx)[2].

The Logic of Disposal: A Mechanistic View

Why is drain disposal prohibited? The 2,6-dimethylcyclohexyl group significantly increases the molecule's octanol-water partition coefficient (LogP). Highly lipophilic amines are notorious for disrupting the lipid bilayers of aquatic organisms. Furthermore, the basicity of the secondary amine can locally alter the pH of aquatic ecosystems, leading to acute toxicity[1].

Why is incineration required? The only scientifically sound method for the total destruction of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol is high-temperature incineration (>1000°C). However, because the molecule contains nitrogen, standard incineration would oxidize the amine into NO and NO2 (NOx gases), which are potent environmental pollutants. Therefore, the waste must be routed to a facility equipped with Selective Catalytic Reduction (SCR) or Flue Gas Desulfurization (FGD) systems to scrub the nitrogenous exhaust[2].

Step-by-Step Disposal Workflow

To ensure compliance and safety, every disposal protocol must be a self-validating system. Follow these steps based on the physical state of your waste.

Phase 1: Segregation and Categorization
  • Identify the Waste Stream: Determine if the compound is in solid form (e.g., pure API/intermediate), dissolved in an organic solvent (e.g., methanol, DMSO), or in an aqueous buffer.

  • Segregate from Incompatibles: Never mix amino alcohols with strong oxidizers (e.g., nitric acid, peroxides) or strong acids without controlled cooling. The exothermic neutralization reaction can cause rapid boiling, off-gassing, or splashing.

Phase 2: Processing and Packaging (Self-Validating Protocols)
  • For Solid Waste:

    • Collect the solid powder in a chemically resistant, leak-proof High-Density Polyethylene (HDPE) container.

    • Validation: Do not use metal containers, as amines can slowly corrode certain metals over time. Ensure the cap is tightly sealed to prevent moisture absorption by the diol moiety.

  • For Organic Solvent Solutions:

    • Route the solution to a "Non-Halogenated Organic Waste" carboy. If the primary solvent is halogenated (e.g., Dichloromethane), it must be routed to "Halogenated Organic Waste."

    • Validation: Label the container explicitly as containing "Nitrogenous Compounds" to alert the downstream disposal facility that NOx scrubbing is required.

  • For Aqueous Solutions:

    • Measure the pH of the waste solution using a calibrated pH meter or high-quality indicator strips.

    • If the solution is highly basic (pH > 9) due to the amine, carefully neutralize it to a target pH of 6.0–8.0 by adding dilute hydrochloric acid (1M HCl) dropwise in a fume hood.

    • Validation: Verify the pH has stabilized between 6.0 and 8.0 before capping the container and routing it to the aqueous waste stream.

Spill Response Protocol

In the event of an accidental release, immediate containment is critical to prevent environmental exposure.

  • Evacuate and PPE: Clear the immediate area. Don appropriate Personal Protective Equipment (PPE): chemical-resistant nitrile gloves, safety goggles, and a lab coat.

  • Containment: If the spill is a liquid solution, encircle the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit). Do not use combustible materials like sawdust, which can react with concentrated amines.

  • Neutralization: For concentrated liquid spills, apply a mild acidic neutralizing agent (such as citric acid powder) over the spill to mitigate the basicity of the amine before collection.

  • Collection: Sweep the absorbed material or solid powder using a non-sparking tool and place it into a designated hazardous waste container.

  • Decontamination: Wash the spill surface with water and a mild detergent. Collect the wash water as hazardous aqueous waste, verify its pH, and dispose of it according to the aqueous workflow.

Waste Routing Decision Workflow

WasteRouting Start 2-[(2,6-Dimethylcyclohexyl)amino] propane-1,3-diol Waste IsSolid Is the waste in solid form? Start->IsSolid SolidWaste Collect in leak-proof HDPE container IsSolid->SolidWaste Yes IsAqueous Is it an aqueous solution? IsSolid->IsAqueous No Incineration High-Temp Incineration with NOx Scrubbing SolidWaste->Incineration AqueousWaste Check pH & Neutralize (Target pH 6.0-8.0) IsAqueous->AqueousWaste Yes OrganicWaste Collect in Halogen-Free Organic Waste Carboy IsAqueous->OrganicWaste No (Organic) AqueousWaste->Incineration OrganicWaste->Incineration

Decision workflow for segregating and disposing of amino diol chemical waste.

References[2] "2,6-Dimethylcyclohexylamine | C8H17N | CID 110932", PubChem, National Institutes of Health (NIH). Available at:https://pubchem.ncbi.nlm.nih.gov/compound/110932[1] "2,2-Dimethyl-1,3-propanediol | 126-30-7", TCI Chemicals. Available at:https://www.tcichemicals.com/US/en/p/D0791[3] "Wastewater Treatment for Flue Gas Desulfurization (FGD) at Electric Power Plants", Environmental Protection Agency (EPA). Available at:https://www.epa.gov/eg/steam-electric-power-generating-effluent-guidelines

Sources

Handling

Personal protective equipment for handling 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol

As a Senior Application Scientist, this guide provides a comprehensive framework for the safe handling of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol. Specific safety data for this compound is not prominently avail...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, this guide provides a comprehensive framework for the safe handling of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol. Specific safety data for this compound is not prominently available; therefore, this guidance is rooted in a precautionary principle, drawing from the known hazards of analogous chemical structures, such as other amino alcohols, and established best practices in laboratory safety. The fundamental principle when handling uncharacterized substances is to treat them as potentially hazardous.

Inferred Hazard Assessment: A Proactive Stance

The molecular structure of 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol contains key functional groups that inform our safety protocol:

  • Amine Group: Amines can be corrosive and are often skin and eye irritants. Similar amino-containing compounds are classified as causing severe skin burns and eye damage[1][2].

  • Diol (Propane-1,3-diol) Backbone: While simple diols like propylene glycol have low toxicity, they can contribute to skin irritation with repeated exposure[3].

  • Substituted Cyclohexyl Group: This bulky, lipophilic group may increase the potential for skin absorption.

Given these features, we must assume the compound is, at a minimum, a severe irritant and potentially corrosive to the skin and eyes.

Engineering Controls: The First Line of Defense

Personal protective equipment (PPE) is essential, but it should never be the sole method of protection. It is designed to protect you when engineering controls fail or are not feasible.

  • Ventilation: All handling of this compound, whether in solid or solution form, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][4] Facilities should be equipped with adequate general ventilation to keep airborne concentrations low.[3]

  • Emergency Equipment: An operational and easily accessible eyewash station and safety shower are mandatory in any laboratory where this chemical is handled.[3]

Personal Protective Equipment (PPE): A Multi-Layered Approach

A risk-based approach is crucial for selecting the appropriate level of PPE. The following recommendations are tiered based on the scale and nature of the work being performed.

Eye and Face Protection

Direct contact with the eyes can cause serious, potentially irreversible damage.

  • Minimum Requirement: At all times, wear chemical safety goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166.[3]

  • Enhanced Protection: When there is a risk of splashing—such as when transferring solutions, working with larger quantities (>50 mL), or during reactions under pressure—a full-face shield must be worn in addition to safety goggles.

Skin and Body Protection

Preventing skin contact is critical, as compounds with similar structures are known to cause severe burns[1][2].

  • Gloves:

    • Material: Nitrile gloves are a suitable initial choice for incidental contact. However, for prolonged handling or when working with the compound in various solvents, consult a manufacturer-specific glove compatibility chart.

    • Practice: Always inspect gloves for tears or punctures before use. For tasks with a higher risk of exposure, consider wearing two pairs of gloves (double-gloving). Use proper glove removal techniques to avoid contaminating your skin.[5]

  • Laboratory Coat: A clean, long-sleeved, and fully-fastened lab coat is mandatory.

  • Additional Protection: For large-scale operations or situations with a significant splash potential, supplement your lab coat with a chemically resistant apron. Wear long pants and closed-toe shoes to ensure no skin is exposed.

Respiratory Protection

While working in a fume hood is the primary method to prevent inhalation, certain procedures may require respiratory protection.

  • Solid Form: If handling the compound as a powder outside of a containment system (not recommended) or if dust generation is unavoidable, a NIOSH-approved respirator with P95 or P100 particulate filters is required.[5]

  • Solutions/Aerosols: If there is a potential for generating aerosols or mists, or if working with heated solutions, a respirator equipped with organic vapor cartridges and particulate pre-filters (ABEKP2) may be necessary.[5]

  • Fit Testing: A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements, including fit testing, must be in place whenever respirator use is warranted.[3]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE when handling 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol.

PPE_Workflow start_node Start: Assess Task decision_node decision_node start_node->decision_node What is the scale & form? process_node process_node decision_node->process_node Small Scale (<1g solid) or Dilute Solution (<50mL) process_node2 Enhanced Protection Required decision_node->process_node2 Large Scale (>1g solid) or Concentrated Solution (>50mL) or Splash Risk ppe_node • Safety Goggles • Nitrile Gloves • Lab Coat process_node->ppe_node Minimum PPE end_node Proceed with Task Safely ppe_node->end_node ppe_node2 • Goggles + Face Shield • Double Nitrile Gloves • Lab Coat + Chem-Resistant Apron • Consider Respirator if dust/aerosol risk process_node2->ppe_node2 Enhanced PPE ppe_node2->end_node

Caption: PPE selection workflow based on task scale and risk.

Summary of PPE Recommendations

ScenarioEye/Face ProtectionHand ProtectionBody ProtectionRespiratory Protection
Weighing Small Quantities (<1g) in a Fume Hood Chemical Safety GogglesSingle pair of nitrile glovesStandard Lab CoatNot typically required
Preparing Dilute Solutions (<50mL) in a Fume Hood Chemical Safety GogglesSingle pair of nitrile glovesStandard Lab CoatNot typically required
Handling Concentrated or Larger Volumes (>50mL) Goggles & Face ShieldDouble pair of nitrile glovesLab Coat & Chemical ApronRequired if aerosolization is possible
Cleaning Spills Goggles & Face ShieldHeavy-duty nitrile or butyl glovesLab Coat & Chemical ApronRequired (particulate or vapor, as needed)

Procedural Guidance: Safe Handling and Disposal

Step-by-Step Handling Protocol (Example: Preparing a Solution)
  • Preparation: Before bringing the chemical into the workspace, ensure the fume hood is operational, the work area is clean, and all necessary PPE, spill materials, and waste containers are within reach.

  • Don PPE: Put on your lab coat, safety goggles, and gloves as determined by your risk assessment.

  • Weighing: Tare a suitable container on a balance inside the fume hood. Carefully transfer the desired amount of the solid chemical, avoiding the creation of dust.

  • Dissolution: Add the solvent slowly to the solid inside the fume hood. If necessary, use a magnetic stirrer to facilitate dissolution. Keep the container covered as much as possible.

  • Transfer: If the solution needs to be transferred, use a funnel and keep the receiving container in secondary containment. If a splash risk exists, don a face shield.

  • Decontamination: After handling, wipe down the work surface in the fume hood.

  • Doff PPE: Remove PPE in the correct order (gloves first), avoiding self-contamination. Wash hands thoroughly with soap and water.[3]

Spill Management

In the event of a spill, immediate and correct action is crucial.

  • Evacuate: Alert others in the area and evacuate if the spill is large or in a poorly ventilated space.

  • Protect: Wear appropriate PPE before attempting to clean the spill, including respiratory protection if necessary.

  • Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or earth.[3] Do not use combustible materials like paper towels to absorb large quantities.

  • Collect: Carefully sweep or scoop the absorbed material into a designated, labeled waste container.

  • Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

  • Dispose: Seal the waste container and dispose of it as hazardous waste according to your institution's guidelines.[2]

Disposal Plan

All waste containing 2-[(2,6-Dimethylcyclohexyl)amino]propane-1,3-diol, including contaminated consumables and spill cleanup materials, must be treated as hazardous waste.

  • Containers: Use clearly labeled, sealed containers for all waste streams (solid, liquid).

  • Regulations: Disposal must be conducted through a licensed waste disposal company and in strict accordance with all local, state, and national regulations.[1]

References

  • Material Safety Data Sheet (Propylene Glycol) . (2008, February 25). Fisher Scientific. Retrieved from

  • SAFETY DATA SHEET (2-Amino-1,3-propanediol). (2024, December 2). TCI EUROPE N.V.
  • SAFETY DATA SHEET (3-Amino-1,2-propanediol). (2012, February 27). Fisher Scientific Company.
  • SAFETY DATA SHEET (2-Methyl-1,3-propanediol). (2026, February 10). TCI EUROPE N.V.
  • SAFETY DATA SHEET (2-Amino-2-methyl-1,3-propanediol). (2015, February 5). Fisher Scientific.
  • SAFETY DATA SHEET (2,2-Dimethyl-1,3-propanediamine). (2010, September 29). Fisher Scientific.
  • QIAseq Targeted RNA 96-Index HT L (384). (2023, July 1). QIAGEN.
  • 2-Amino-2-Methyl-1,3-Propanediol MATERIAL SAFETY D
  • SAFETY DATA SHEET (Propane-1,3-dithiol). (2026, March 5). Aldrich.
  • 3-Amino-3-cyclohexyl-propan-1-ol hydrochloride Safety D
  • SAFETY DATA SHEET ((R)-(-)-1,2-Propanediol). (2025, September 22). Thermo Fisher Scientific.
  • Material Safety Data Sheet - 3-Amino-1,2-propanediol, 98%. Cole-Parmer.
  • Safety Data Sheet: 2,2-Dimethyl-1,3-propanediol. (2024, March 3). Carl ROTH.

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